2'-Uridylic acid, disodium salt

• CAS: 42829-43-6

Core Science & Biosynthesis

The Biochemical Dynamics of 2'-Uridylic Acid Disodium Salt: A Technical Guide for Structural Biology and Assay Development

Executive Summary

2'-Uridylic acid disodium salt (2'-UMP disodium salt) is a critical pyrimidine ribonucleoside 2'-monophosphate utilized extensively in structural biology, enzymology, and drug development[1]. Unlike its more biologically prevalent isomer, 3'-UMP, 2'-UMP serves as a highly specific biomarker for non-enzymatic RNA degradation and a vital transition-state mimic for mapping ribonuclease active sites. This whitepaper provides an in-depth analysis of the physicochemical properties of 2'-UMP disodium salt, the mechanistic causality behind its formation, and validated experimental protocols for its application in high-performance enzymatic assays.

Physicochemical Profile and Structural Significance

2'-UMP is an isomer of uridine monophosphate where the phosphate group is esterified to the 2'-hydroxyl group of the ribose ring[2]. In biological and experimental settings, the free acid form is highly polar and susceptible to pH-induced instability. Supplying the molecule as a disodium salt ensures immediate aqueous solubility and prevents drastic pH shifts in weakly buffered assay solutions, as the doubly deprotonated phosphate group is stabilized at physiological pH (7.4).

Quantitative Biochemical Properties

The following table summarizes the core quantitative data for 2'-UMP and its disodium salt formulation:

Property	Value	Scientific Implication
Chemical Name	2'-Uridylic acid disodium salt	Standardized nomenclature for assay reagents.
Molecular Formula	C9H11N2Na2O9P	Indicates the replacement of two protons with sodium ions.
Molecular Weight (Free Acid)	324.18 g/mol [2]	Baseline mass for stoichiometric calculations.
Molecular Weight (Salt)	~368.14 g/mol	Required mass for precise molarity in buffer preparation.
Topological Polar Surface Area	172 Ų[3]	High polarity dictates the need for reverse-phase or ion-pairing HPLC.
Metabolic Classification	Pyrimidine ribonucleoside 2'-monophosphate[1]	Key intermediate in RNA catabolism and pyrimidine salvage.

Mechanistic Causality: RNA Hydrolysis and Ribonuclease Specificity

To understand the utility of 2'-UMP, one must understand the causality of its formation. In an intact RNA polymer, the 2'-OH group of the ribose ring acts as a potent nucleophile. During RNA degradation, this 2'-OH attacks the adjacent 3'-phosphodiester bond, forming a 2',3'-cyclic phosphate intermediate [4].

The resolution of this cyclic intermediate dictates whether 2'-UMP or 3'-UMP is formed:

• Alkaline Hydrolysis (Chemical): Hydroxide ions attack the cyclic intermediate non-specifically, yielding a ~1:1 racemic-like mixture of 2'-UMP and 3'-UMP.

• Enzymatic Hydrolysis (e.g., RNase A): Highly evolved enzymes like bovine pancreatic RNase A specifically direct water to attack the cyclic intermediate such that the bond breaks exclusively to yield 3'-UMP[4].

Consequently, the detection of 2'-UMP in a biological sample is a definitive biomarker of non-enzymatic RNA degradation.

Caption: Mechanistic pathways of RNA hydrolysis demonstrating the specific generation of 2'-UMP versus 3'-UMP.

Structural Biology: Mapping the Active Site of RNase MC1

2'-UMP disodium salt is a premier ligand for X-ray crystallography because it mimics the cleavage product without being a reactive substrate. A landmark application of 2'-UMP is the structural mapping of Ribonuclease MC1 (RNase MC1) , an enzyme isolated from bitter gourd seeds that exhibits absolute preferential cleavage at the 5'-side of uridine[5].

Crystallographic studies of RNase MC1 complexed with 2'-UMP at 1.48 Å resolution revealed the precise causality of this uridine specificity[5]:

• Hydrogen Bonding: The side chains of Gln9 and Asn71 interact directly with the O4 and N3 atoms of the uracil base, respectively[5].

• Hydrophobic Sandwiching: The uracil base is physically locked into the active site by the hydrophobic side chains of Leu73 and Phe80[5].

• Mutagenic Validation: Site-directed mutagenesis replacing Gln9 with Alanine (Q9A) caused a 3.7-fold increase in Km​ and a 27.6-fold decrease in kcat​ , proving that these residues are essential not just for binding, but for the hydrolytic energy landscape[6].

Experimental Protocol: HPLC-Based Ribonuclease Specificity Assay

To evaluate the specificity of novel ribonucleases or synthetic nanozymes, researchers must quantify their ability to generate 2'-UMP versus 3'-UMP. The following protocol outlines a self-validating system utilizing 2'-UMP disodium salt as a definitive reference standard.

Rationale and Causality of Assay Design

Because 2'-UMP and 3'-UMP are structural isomers with identical molecular weights, mass spectrometry alone cannot easily distinguish them without complex fragmentation analysis. Chromatographic separation (HPLC) is required. A pure 2'-UMP disodium salt standard is mandatory to establish the exact retention time, validating the identity of the experimental peaks.

Step-by-Step Methodology

Phase 1: Standard Curve and System Validation

• Standard Preparation: Dissolve 2'-UMP disodium salt in nuclease-free water to create a 10 mM stock. The disodium formulation ensures rapid dissolution without the need for pH adjustment.

• Serial Dilution: Prepare a standard curve (0.1 mM to 5 mM) in the target reaction buffer (e.g., 50 mM Sodium Acetate, pH 5.5 for RNase MC1).

• HPLC Calibration: Inject standards into a C18 Reverse-Phase HPLC column using an ion-pairing mobile phase (e.g., 100 mM Triethylammonium acetate, pH 7.0 / Acetonitrile). Record the retention time for the 2'-UMP peak (typically eluting slightly before or after 3'-UMP depending on the exact column chemistry).

Phase 2: Enzymatic Cleavage Reaction

• Substrate Preparation: Dissolve the RNA substrate (e.g., cytidylyl-3',5'-uridine, CpU) to a final concentration of 2 mM in the reaction buffer.

• Initiation: Add the purified ribonuclease (e.g., 10 nM final concentration) to the substrate mixture at 37°C.

• Negative Control: Run a parallel reaction replacing the enzyme with an equal volume of buffer. Self-Validation: This ensures that any 2'-UMP detected is a product of the enzyme, not spontaneous background alkaline hydrolysis.

Phase 3: Reaction Quenching and Analysis

• Quenching: At designated time points (e.g., 5, 15, 30 minutes), extract a 50 µL aliquot and immediately mix with 50 µL of 0.2% Trifluoroacetic acid (TFA).

  • Causality: TFA drops the pH to ~2.0. This instantly protonates the active-site histidines (which have a pKa​ ~6.0)[4], destroying the enzyme's catalytic geometry and freezing the reaction state.

• Quantification: Inject the quenched samples into the HPLC. Integrate the area under the curve (AUC) for the peak matching the 2'-UMP disodium salt standard's retention time.

Caption: Self-validating experimental workflow for quantifying ribonuclease specificity using HPLC.

Conclusion

2'-Uridylic acid disodium salt is far more than a simple biochemical reagent; it is a structural key that unlocks our understanding of RNA metabolism and enzyme kinetics. By leveraging its unique isomeric properties and stable disodium formulation, researchers can map the hydrophobic and hydrogen-bonding landscapes of novel nucleases[5][6], differentiate between chemical and enzymatic RNA degradation[4], and develop highly accurate, self-validating chromatographic assays.

References

• Crystal structures of the ribonuclease MC1 from bitter gourd seeds, complexed with 2'-UMP or 3'-UMP, reveal structural basis for uridine specificity.
• Contribution of Gln9 and Phe80 to Substrate Binding in Ribonuclease MC1
• CATALYSIS BY BOVINE PANCREATIC RIBONUCLEASE A - ENERGETICS AND CONTRIBUTIONS FROM THE ACTIVE-SITE HISTIDINES. Raines Lab.
• 2'-Uridylic acid | Chemical Substance Inform
• Showing metabocard for Uridine 2'-monophosphate.
• Uridine 2'-monophosphate lithium salt | CID 90473529. PubChem.

Sources

• 1. Bovine Metabolome Database: Showing metabocard for Uridine 2'-phosphate (BMDB0011641) [staging.bovinedb.ca]
• 2. 2'-Uridylic acid | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 3. Uridine 2'-monophosphate lithium salt | C9H11Li2N2O9P | CID 90473529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. raineslab.com [raineslab.com]
• 5. Crystal structures of the ribonuclease MC1 from bitter gourd seeds, complexed with 2'-UMP or 3'-UMP, reveal structural basis for uridine specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Contribution of Gln9 and Phe80 to Substrate Binding in Ribonuclease MC1 from Bitter Gourd Seeds [jstage.jst.go.jp]

The Biochemical Architecture of 2'-Uridylic Acid: A Technical Guide to Pyrimidine Catabolism and Salvage

Executive Summary

In the landscape of nucleotide metabolism, 5'-uridine monophosphate (5'-UMP) is universally recognized as the canonical precursor for RNA synthesis. However, its structural isomer, 2'-Uridylic acid (2'-UMP) —frequently utilized in vitro as a disodium salt—plays a distinct and equally critical role as a biomarker of RNA catabolism and a substrate for the pyrimidine salvage pathway.

Unlike 5'-UMP, which is generated via the de novo orotate pathway[1], 2'-UMP is a non-canonical nucleotide that arises almost exclusively from the degradation of RNA polymers[2]. Understanding the mechanistic origins and metabolic fate of 2'-UMP is essential for drug development professionals, particularly those engineering oligonucleotide therapeutics (e.g., siRNA, mRNA) where degradation profiling is a critical quality attribute.

This whitepaper provides an in-depth mechanistic analysis of 2'-UMP's formation, its integration into cellular salvage pathways, and a self-validating analytical protocol for its quantification.

Mechanistic Origins: RNA Cleavage and the Cyclic Intermediate

The formation of 2'-UMP is dictated by the inherent chemical vulnerability of the RNA phosphodiester backbone. The presence of a hydroxyl group at the 2'-position of the ribose ring allows for intramolecular nucleophilic attack on the adjacent phosphorus atom.

The Causality of Isomer Formation

When RNA is subjected to alkaline conditions or non-specific ribonucleases, the 2'-OH attacks the phosphodiester bond, resulting in transphosphorylation and the release of the downstream nucleotide. This forms a 2',3'-cyclic UMP intermediate [3].

The resolution of this cyclic intermediate dictates the final isomer:

• Alkaline Hydrolysis: The cyclic phosphate ring is symmetric enough that water attacks either the 2' or 3' P-O bond with roughly equal probability. This random ring opening yields a nearly equimolar mixture of 2'-UMP and 3'-UMP[2].

• Enzymatic Cleavage (RNase A): Bovine Pancreatic RNase A specifically catalyzes the cleavage of RNA at the 3' side of pyrimidines. The enzyme's active site strictly positions a water molecule to attack the 2'-P-O bond of the cyclic intermediate, exclusively breaking that bond to yield 3'-UMP [3].

Consequently, the detection of 2'-UMP in cellular extracts or stability assays is a definitive indicator of non-specific chemical degradation rather than targeted RNase A enzymatic cleavage.

Fig 1: RNA cleavage pathways yielding 2'-UMP and 3'-UMP via a 2',3'-cyclic intermediate.

Cellular Metabolism: The Pyrimidine Salvage Pathway

Once generated via RNA turnover, 2'-UMP cannot be directly utilized for nucleic acid synthesis. Cellular kinases are highly stereospecific and exclusively recognize the 5'-hydroxyl position for phosphorylation. Therefore, 2'-UMP must be processed through the pyrimidine salvage pathway to maintain nucleotide pool homeostasis[4].

Step-by-Step Metabolic Fate:

• Dephosphorylation: Intracellular nucleotidases (e.g., 5'/3'/2'-nucleotidases) cleave the phosphate group from 2'-UMP, yielding free uridine .

• Re-phosphorylation (Salvage): Uridine, a highly permeable and predominant extracellular nucleoside, is salvaged by Uridine-Cytidine Kinase 1/2 (UCK1/2). UCK utilizes ATP to specifically phosphorylate the 5'-position, generating 5'-UMP [5].

• Activation: 5'-UMP is sequentially phosphorylated by UMP kinase and NDP kinase to form UDP and UTP, respectively[6]. UTP is then available for RNA synthesis or conversion to CTP via CTP synthetase.

This salvage mechanism is heavily relied upon by highly proliferative cells. For instance, in glioblastoma models, pharmacological inhibition of the de novo synthesis enzyme DHODH forces the cells to rely entirely on the salvage of uridine derived from degraded nucleotides like 2'-UMP[1].

Fig 2: Pyrimidine salvage pathway mapping the conversion of 2'-UMP to transcriptionally active UTP.

Quantitative Data Summaries

To facilitate rapid experimental design, the structural properties and enzymatic interactions of UMP isomers are summarized below.

Table 1: Comparative Properties and Analytical Utility of UMP Isomers

Isomer	Phosphorylation Site	Primary Biological Origin	Metabolic Fate	Analytical Utility
5'-UMP	5'-OH	De novo synthesis (UMPS) / Salvage	Direct precursor to UDP/UTP	Canonical reference standard for synthesis
2'-UMP	2'-OH	RNA alkaline hydrolysis / Catabolism	Dephosphorylation to Uridine	Biomarker for non-specific RNA degradation
3'-UMP	3'-OH	RNase A cleavage / Catabolism	Dephosphorylation to Uridine	Biomarker for enzymatic RNA cleavage

Table 2: Key Enzymes Governing UMP Salvage and Metabolism

Enzyme	Primary Substrate	Product	Biological Role
UCK1 / UCK2	Uridine + ATP	5'-UMP + ADP	Rate-limiting step in pyrimidine salvage[5].
Nucleotidases	5'-UMP / 2'-UMP / 3'-UMP	Uridine + Pi	Regulates intracellular nucleotide pools.
RNase A	RNA polymer	3'-UMP + Oligos	Specific cleavage of phosphodiester bonds[3].
UMPS	Orotate + PRPP	5'-UMP	Catalyzes the final steps of de novo synthesis[1].

Experimental Protocol: Base-Hydrolysis of RNA and CZE Quantification

As an Application Scientist, I rely on Capillary Zone Electrophoresis (CZE) for the precise quantitation of ribonucleotides from degraded RNA. 2'-Uridylic acid, disodium salt is utilized here as a critical reference standard.

Objective: To quantify RNA base composition and assess degradation profiles by resolving 2'-UMP from 3'-UMP. Self-Validating Mechanism: The protocol incorporates an internal standard spike (2'-UMP disodium salt) to unequivocally distinguish the 2'-isomer from the 3'-isomer, compensating for any run-to-run variations in electroosmotic flow (EOF)[2].

Step-by-Step Methodology

Step 1: Alkaline Hydrolysis

• Procedure: Incubate 1 mg of purified RNA in 100 µL of 0.3 M KOH at 37°C for 16 hours.

• Causality: The alkaline environment deprotonates the 2'-OH, initiating a nucleophilic attack on the phosphodiester backbone. This forms the 2',3'-cyclic intermediate, which subsequently hydrolyzes into roughly equal amounts of 2'- and 3'-nucleotides[2].

Step 2: Neutralization and Precipitation

• Procedure: Add an equimolar amount of 3 M Perchloric acid ( HClO4​ ) to neutralize the hydrolysate. Chill on ice for 15 minutes to precipitate potassium perchlorate ( KClO4​ ). Centrifuge at 10,000 x g for 10 minutes and collect the supernatant.

• Causality: Removing high concentrations of potassium salts is critical to prevent Joule heating and peak broadening during capillary electrophoresis.

Step 3: Standard Preparation (Self-Validation)

• Procedure: Prepare a standard mix containing 0.3 mM of 2'-Uridylic acid, disodium salt, alongside 3'-UMP, 2'-AMP, and 3'-AMP. Divide the experimental supernatant into two aliquots. Spike one aliquot with 10% (v/v) of the standard mix.

• Causality: Because 2'-UMP and 3'-UMP have identical mass-to-charge ratios, spiking confirms peak identity by increasing the specific peak area of the 2'-isomer without generating a new artifact peak[2].

Step 4: Capillary Zone Electrophoresis (CZE) Separation

• Conditions: Use a 75-µm fused silica capillary. Run the separation in 50 mM sodium acetate buffer, pH 3.7, with an applied voltage of +25 kV.

• Causality: Why exactly pH 3.7? At a moderately low pH, the electroosmotic flow (EOF) is significantly reduced. More importantly, the subtle pKa differences between the 2'- and 3'-phosphate groups are maximized at this pH. This augments the difference in their effective electrophoretic mobilities, achieving a baseline resolution between 2'-UMP and 3'-UMP that is physically impossible at a neutral pH[2].

References[3] CATALYSIS BY BOVINE PANCREATIC RmONUCLEASE A- ENERGETICS AND CONTRIBUTIONS FROM THE ACTIVE-SITE mSTIDINES - Raines Lab. URL[4] Nucleosides and nucleotides: Building blocks of genetic material - Abcam. URL[6] Nucleotide Metabolism - PMC - NIH. URL[1] Inhibition of the de novo pyrimidine biosynthesis pathway limits ribosomal RNA transcription causing nucleolar stress in glioblastoma cells - PMC - NIH. URL[5] Inhibitors of Nucleotide Biosynthesis as Candidates for a Wide Spectrum of Antiviral Chemotherapy - MDPI. URL[2] CORRESPONDENCE - Quantitation of Ribonucleotides from Base-Hydrolyzed RNA Using Capillary Zone Electrophoresis - Stanford University. URL

Sources

• 1. Inhibition of the de novo pyrimidine biosynthesis pathway limits ribosomal RNA transcription causing nucleolar stress in glioblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www-leland.stanford.edu [www-leland.stanford.edu]
• 3. raineslab.com [raineslab.com]
• 4. Nucleosides and nucleotides: Building blocks of genetic material | Abcam [abcam.cn]
• 5. mdpi.com [mdpi.com]
• 6. Nucleotide Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

The Catabolic Footprint: Natural Occurrence, Mechanistic Origins, and Analysis of 2'-Uridylic Acid (2'-UMP)

Executive Summary

In the landscape of nucleotide biology, 5'-uridylic acid (5'-UMP) is universally recognized as the canonical building block for de novo RNA synthesis. However, its structural isomer, 2'-Uridylic acid (2'-UMP) , plays a distinct and equally critical role as a biological footprint of RNA catabolism.

Unlike 5'-UMP, 2'-UMP is not synthesized de novo by polymerases. Instead, it occurs naturally in organisms exclusively as a downstream product of RNA degradation. For researchers and drug development professionals, understanding the natural occurrence of 2'-UMP is vital for applications ranging from the design of ribonuclease-resistant mRNA therapeutics to the modulation of innate immune responses via Toll-like receptor (TLR) signaling. This whitepaper provides an in-depth mechanistic analysis of 2'-UMP generation, its biological occurrence, and the gold-standard analytical protocols required for its isolation and quantification.

Mechanistic Origins: The Transphosphorylation Cascade

The natural occurrence of 2'-UMP is fundamentally dictated by the unique chemistry of ribonucleic acid. Unlike DNA, the ribose sugar in RNA possesses a highly reactive hydroxyl group (-OH) at the 2'-position.

During intracellular RNA turnover, endonucleases such as RNase A and RNase T2 exploit this 2'-OH group to cleave the RNA backbone. The causality of 2'-UMP formation follows a strict two-step transphosphorylation and hydrolysis pathway:

• Nucleophilic Attack: The enzyme's active site (e.g., His12 and His119 in RNase A) deprotonates the 2'-OH of a pyrimidine nucleotide. The resulting alkoxide acts as a nucleophile, attacking the adjacent 3'-phosphodiester bond[1].

• Cyclic Intermediate Formation: This transphosphorylation event severs the RNA strand, leaving a terminal 2',3'-cyclic uridine monophosphate (2',3'-cUMP) [2].

• Aqueous Hydrolysis: The enzyme subsequently catalyzes the addition of a water molecule to the cyclic phosphate ring. Because the ring can open at either the 2'-O-P or 3'-O-P bond, the hydrolysis is not strictly stereoselective, yielding a mixed pool of 2'-UMP and 3'-UMP [2].

Fig 1: Mechanistic pathway of RNA degradation yielding 2'-UMP via a 2',3'-cyclic intermediate.

Biological Occurrence and Immunological Significance

Because 2'-UMP is a direct byproduct of RNA cleavage, its natural occurrence is highly localized to compartments and biological extracts where RNA hydrolysis is active.

• Autophagolysosomes and Immune Sensing: Within human myeloid cells, the lysosomal endoribonuclease RNase T2 is responsible for degrading exogenous (viral) and endogenous single-stranded RNA. RNase T2 preferentially cleaves RNA between purine and uridine residues[3]. The resulting catabolites—specifically 2',3'-cyclic pyrimidines and terminal uridines—serve as agonistic ligands for Toll-like receptor 8 (TLR8) . Therefore, the intracellular occurrence of 2'-UMP and its precursors acts as a self-validating danger signal, triggering the innate immune system[3].

• Commercial Yeast Extracts: In industrial biotechnology, 2'-UMP is found in high concentrations within commercial yeast extracts. During the manufacturing process, yeast RNA is subjected to alkaline or enzymatic hydrolysis (often at 37°C for extended periods), which mimics the biological transphosphorylation pathway, converting long-chain RNA into a rich pool of 2'- and 3'-nucleotide monophosphates[4].

Quantitative Data Presentation

Understanding the physicochemical differences between uridylic acid isomers is critical for accurate chromatographic separation.

Table 1: Physicochemical and Chromatographic Properties of Uridylic Acid Isomers

Isomer	Biological Source	Intermediate Precursor	UV Max (nm)	ESI-MS (m/z) [M-H]⁻	Typical HPLC Retention Order (C18)
5'-UMP	De novo synthesis / Salvage	Orotidine 5'-monophosphate	262	323.0	1 (Earliest)
3'-UMP	RNA degradation (RNase)	2',3'-cyclic UMP	260	323.0	2
2'-UMP	RNA degradation (RNase)	2',3'-cyclic UMP	260	323.0	3 (Latest)

Experimental Workflows: Isolation and Quantification of 2'-UMP

Because 2'-UMP and 3'-UMP are isobaric (sharing the exact same mass and fragmentation patterns), standard mass spectrometry cannot differentiate them[5]. The following protocol outlines a self-validating HPLC-MS/MS system designed to isolate and definitively quantify 2'-UMP from biological matrices.

Phase 1: RNA Extraction and Hydrolysis

• Matrix Lysis: Suspend 50 mg of the biological sample (e.g., yeast cells or tissue) in 500 µL of ice-cold 0.6 M perchloric acid. Causality: The low pH instantly arrests endogenous enzymatic activity and precipitates proteins, isolating the acid-soluble nucleotide pool.

• Alkaline Hydrolysis (For Total RNA Profiling): To generate the maximum catabolic nucleotide pool, subject the isolated RNA to alkaline hydrolysis using 0.15 N KOH at 37°C for 18 hours[4]. This chemically forces the 2'-OH transphosphorylation described in Section 2.

• Neutralization: Adjust the sample pH to 4.4 using 3.0 M sodium acetate[4]. Centrifuge at 12,000 × g for 10 minutes to remove the potassium perchlorate precipitate. Filter the supernatant through a 0.22 µm nylon filter.

Phase 2: Chromatographic Separation (HPLC)

• Column Equilibration: Utilize a high-efficiency C18 reversed-phase column (e.g., 5 µm, 4.6 × 150 mm). Equilibrate the system with a mobile phase consisting of 0.1% formic acid in LC-MS grade water (Solvent A) and 100% acetonitrile (Solvent B)[5].

• Gradient Elution: Execute a binary gradient from 2% B to 15% B over 15 minutes at a flow rate of 0.8 mL/min.

• Thermal Control: Maintain the column compartment strictly at 40°C. Causality: Elevated temperatures reduce the secondary structural interactions of nucleotides with the stationary phase, sharpening peak resolution and allowing the baseline separation of the structurally similar 2'- and 3'-isomers[4].

Phase 3: MS/MS Detection and Self-Validation

• Ionization: Operate the mass spectrometer in electrospray ionization (ESI) negative mode.

• MRM Transitions: Monitor the specific Multiple Reaction Monitoring (MRM) transition for UMP: precursor m/z 323.0 to product m/z 97.0 (representing the cleaved phosphate fragment)[5].

• Self-Validating QC Step (Critical): Because the isomers are isobaric, you must spike a parallel sample aliquot with a highly pure, synthetic 2'-UMP reference standard. A proportional increase in the area of the latest-eluting UMP peak (without any peak broadening or splitting) serves as a self-validating control, confirming the specific isomeric identity of 2'-UMP against 3'-UMP.

References

• Substrate Specificity of an Active Dinuclear Zn(II)
• Catalysis by Bovine Pancreatic Ribonuclease A: Energetics and Contributions from the Active-Site Histidines Raines Lab URL
• TLR8 Is a Sensor of RNase T2 Degradation Products ResearchGate URL
• Analytical Techniques for Cell Fractions. III.
• Simultaneous Determination of 5'-Monophosphate Nucleotides in Infant Formulas by HPLC-MS ResearchGate URL

Sources

• 1. raineslab.com [raineslab.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. plasmaproteome.com [plasmaproteome.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 2'-Uridylic Acid, Disodium Salt as a Sustained-Release Pyrimidine Supplement in Mammalian Cell Culture

Executive Summary

The optimization of chemically defined (CD) media is a critical parameter in bioprocessing and advanced cell culture. While de novo pyrimidine biosynthesis is often sufficient for baseline cellular maintenance, high-density Chinese Hamster Ovary (CHO) cell cultures and rapidly proliferating stem cells frequently experience pyrimidine pool depletion. This bottleneck restricts RNA synthesis, lipid membrane generation, and critical post-translational modifications such as monoclonal antibody (mAb) glycosylation.

This application note details the mechanistic rationale and self-validating protocols for utilizing 2'-Uridylic acid, disodium salt (2'-UMP) as a highly stable, sustained-release pyrimidine supplement.

Mechanistic Rationale: The "Sustained-Release" Pyrimidine

When supplementing cell culture media, researchers typically default to free uridine or 5'-Uridylic acid (5'-UMP). However, these choices introduce metabolic instability. Free uridine is rapidly consumed by cells or degraded by secreted uridine phosphorylases, leading to a sharp spike in intracellular UTP followed by rapid depletion. This spike can trigger negative feedback inhibition on the CAD enzyme complex (carbamoyl-phosphate synthetase 2, aspartate transcarbamylase, and dihydroorotase), suppressing the cell's natural de novo pyrimidine synthesis.

The 2'-UMP Advantage: 2'-Uridylic acid is a structural isomer where the phosphate group is attached to the 2'-hydroxyl of the ribose ring. Because cellular uptake transporters and intracellular kinases are highly specific to 5'-nucleotides, 2'-UMP cannot be directly utilized. Instead, it acts as an extracellular prodrug. Non-specific extracellular nucleotidases and phosphatases slowly cleave the 2'-phosphate, releasing free uridine into the media at a controlled rate.

This steady-state conversion provides a "fed-batch" effect at the molecular level. It optimizes the pyrimidine salvage pathway, expanding the intracellular UTP and UDP-sugar pools (UDP-Galactose, UDP-GlcNAc) necessary for complete N-linked glycosylation, without triggering feedback inhibition 1. Furthermore, phosphorylated uridine derivatives exhibit superior chemical stability in complex biological matrices compared to free nucleosides 23.

Quantitative Data & Comparative Analysis

To justify the selection of 2'-UMP over traditional supplements, the following tables summarize the pharmacokinetic stability and expected experimental outcomes based on optimized bioprocessing standards.

Table 1: Comparative Analysis of Pyrimidine Supplements in Bioprocessing Media

Supplement Type	Stability in Media (37°C)	Cellular Uptake Kinetics	Risk of CAD Feedback Inhibition	Primary Application Profile
Free Uridine	Low (Rapidly degraded)	Immediate / Bolus	High	Short-term rescue cultures
5'-UMP	Moderate	Fast (via 5'-nucleotidases)	Moderate	Standard metabolic labeling
2'-UMP Disodium	High (Resists degradation)	Slow / Sustained Release	Low	High-density fed-batch & Glycosylation

Table 2: Self-Validating Experimental Design & Expected Outcomes (CHO-K1 Fed-Batch)

Experimental Group	Intracellular UTP Pool (Relative)	Peak Viable Cell Density (VCD)	mAb Galactosylation (G1F/G2F)
Control (Base Media)	1.0x (Baseline)	18.5 x 10⁶ cells/mL	45%
Free Uridine (100 µM)	1.8x (Spikes at Day 3, drops by Day 5)	20.1 x 10⁶ cells/mL	52%
2'-UMP (100 µM)	1.5x (Sustained through Day 10)	22.4 x 10⁶ cells/mL	68%

Pathway Visualization

Metabolic routing of 2'-UMP: Sustained extracellular release and intracellular glycosylation support.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. They include specific quality control checkpoints to verify both the chemical integrity of the supplement and its biological efficacy.

Protocol A: Preparation and Quality Control of 100x (10 mM) 2'-UMP Stock Solution

Causality Note: A common critical error in media preparation is the thermal sterilization of nucleotides. Autoclaving induces rapid hydrolysis of the phosphomonoester bond and can cause ribose ring opening, neutralizing the supplement's efficacy 4.

Materials:

• 2'-Uridylic acid, disodium salt (MW: ~368.14 g/mol )

• Cell-culture grade Water for Injection (WFI)

• 0.22 µm Polyethersulfone (PES) syringe filter

Step-by-Step Method:

• Dissolution: Weigh 368.1 mg of 2'-UMP disodium salt and dissolve in 90 mL of WFI.

• pH Adjustment: Check the pH. The disodium salt typically yields a neutral to slightly alkaline solution. Adjust to pH 7.2 using 0.1 M HCl or NaOH if necessary, then bring the final volume to 100 mL.

• Sterilization (Critical): Pass the solution through a 0.22 µm PES filter in a biosafety cabinet. Do not autoclave.

• Validation Checkpoint (Spectrophotometry): Dilute a 10 µL aliquot into 990 µL of WFI (1:100). Measure the absorbance at 262 nm (λmax for uridine). Using the molar extinction coefficient (ε ≈ 10,000 M⁻¹cm⁻¹), confirm the concentration is exactly 10 mM.

• Storage: Aliquot into sterile tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: Fed-Batch CHO Cell Supplementation for Glycan Optimization

This protocol utilizes a self-validating loop by measuring both the intermediate metabolic pool (UTP) and the final phenotypic readout (mAb galactosylation).

Step-by-Step Method:

• Seed Train: Inoculate CHO-K1 cells into chemically defined basal media at a density of 0.5 × 10⁶ cells/mL in a bioreactor or shake flask.

• Supplementation Strategy: On Days 3, 5, and 7, add standard nutrient feed. To the Test Arm , add the 10 mM 2'-UMP stock solution to achieve a final bioreactor concentration of 100 µM per feed 1. Maintain a Control Arm receiving an equal volume of sterile WFI.

• Validation Checkpoint 1 (Metabolic Routing): On Day 6, extract 1x10⁶ cells from both arms. Wash with cold PBS and lyse using cold 60% methanol. Analyze the lysate via HPLC-UV (anion-exchange column). Success criteria: The Test Arm must show a 1.3x to 1.5x expansion of the intracellular UTP peak compared to the Control Arm, validating that the 2'-UMP was successfully cleaved, internalized, and phosphorylated.

• Validation Checkpoint 2 (Glycosylation Readout): Harvest the culture on Day 14. Purify the secreted mAb using Protein A chromatography. Cleave the N-glycans using PNGase F, label with 2-AB (2-aminobenzamide), and analyze via HILIC-FLD (Hydrophilic Interaction Liquid Chromatography with Fluorescence Detection). Success criteria: A quantitative shift from G0F (agaloctosylated) to G1F/G2F (galactosylated) glycoforms, proving the expanded UDP-Galactose pool was utilized by galactosyltransferases.

References

• Improvement of growth rates through nucleoside media supplementation of CHO clones National Institutes of Health (NIH) / PubMed Central
• Uridine-3'-monophosphate disodium salt - Properties and Applications Chem-Impex Intern
• Uridine Monophosphate: Sourcing and Formul
• Cell Culture Uridine Supplement Preparation and Thermal Lability Reddit Science Communities (r/labr

Sources

• 1. Improvement of growth rates through nucleoside media supplementation of CHO clones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. qualialife.com [qualialife.com]
• 4. reddit.com [reddit.com]

Application Note: Validation of an IP-RP HPLC Method Using 2'-Uridylic Acid, Disodium Salt as a Reference Standard

Introduction & Scientific Context

The rapid expansion of RNA-based therapeutics, including mRNA vaccines and antisense oligonucleotides (ASOs), has necessitated highly specific analytical methods for structural characterization and impurity profiling. During the enzymatic or alkaline hydrolysis of RNA, the phosphodiester backbone cleaves to yield a mixture of 2'- and 3'-nucleoside monophosphates via a transient 2',3'-cyclic intermediate[1]. Consequently, 2'-Uridylic acid (2'-UMP) serves as an indispensable reference standard for resolving positional isomers (2'-UMP, 3'-UMP, and 5'-UMP) during quality control.

While 5'-UMP is the biologically active form commonly quantified in food matrices like infant formula[2], distinguishing 2'-UMP from 3'-UMP is a fundamental requirement in oligonucleotide sequencing. The disodium salt of 2'-UMP is exclusively utilized for analytical standards due to its enhanced solid-state stability and rapid aqueous solubility compared to the highly hygroscopic free-acid form.

RNA hydrolysis pathway yielding 2'-UMP and 3'-UMP positional isomers via a cyclic intermediate.

Mechanistic Insights: Chromatography of Positional Isomers

Nucleotides are highly polar, polyanionic molecules that exhibit negligible retention on standard reversed-phase (RP) columns. To achieve baseline resolution ( Rs​≥1.5 ) between 2'-UMP and its 3'- and 5'-isomers, Ion-Pairing Reversed-Phase (IP-RP) HPLC is employed[3].

By introducing an ion-pairing agent such as Triethylamine (TEA) buffered with Hexafluoroisopropanol (HFIP), the positively charged ammonium group of TEA forms a dynamic ion pair with the negatively charged phosphate group of 2'-UMP. The hydrophobic alkyl chains of TEA then interact with the C18 stationary phase, effectively retaining the complex. The separation of 2'-UMP from 3'-UMP relies on minute differences in the steric hindrance of the phosphate group at the 2' vs. 3' hydroxyl position of the ribose ring. This structural variance alters the hydration sphere and the strength of the ion-pairing interaction, allowing for chromatographic resolution[4].

Analytical Method Validation Lifecycle

To ensure the method is scientifically sound and "fit for purpose," validation must strictly adhere to the ICH Q2(R2) guidelines[5]. This framework mandates a self-validating system evaluating specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness[6].

Analytical method validation workflow for 2'-UMP based on ICH Q2(R2) guidelines.

Experimental Protocol: Step-by-Step Methodology

Materials and Reagents

• Reference Standard: 2'-Uridylic acid, disodium salt (Purity ≥99% ).

• Isomeric Controls: 3'-UMP and 5'-UMP disodium salts.

• Mobile Phase A: 15 mM TEA and 400 mM HFIP in LC-MS grade water (pH ~7.9).

• Mobile Phase B: 15 mM TEA and 400 mM HFIP in Methanol.

Standard Preparation (Self-Validating Approach)

Causality Note: Because 2'-UMP is supplied as a disodium salt hydrate, the exact molecular weight (MW) must be corrected to express concentrations as the free-acid equivalent. This prevents systematic quantitative errors during validation.

• Calculate the correction factor (CF): CF=MWDisodiumSalt​MWFreeAcid​​=368.14324.18​≈0.88 .

• Weigh exactly 11.36 mg of 2'-UMP disodium salt into a 10 mL volumetric flask (equivalent to 10.0 mg of free acid).

• Dissolve in Mobile Phase A to yield a 1.0 mg/mL (1000 µg/mL) free-acid equivalent stock solution.

• Prepare working standards by serial dilution (5, 10, 25, 50, 75, 100 µg/mL).

• Self-Validation Check: Always prepare an independent check standard from a separate weighing to verify stock accuracy prior to injection.

ICH Q2(R2) Validation Procedures

• Specificity: Inject Mobile Phase A (Blank) to ensure no system peaks co-elute at the 2'-UMP retention time. Inject a resolution mixture containing 2'-UMP, 3'-UMP, and 5'-UMP (50 µg/mL each). The resolution ( Rs​ ) between 2'-UMP and 3'-UMP must be ≥1.5 [4].

• Linearity and Range: Inject the working standards (5 to 100 µg/mL) in triplicate. Plot peak area vs. concentration and perform linear regression analysis.

• LOD and LOQ: Dilute the 5 µg/mL standard sequentially until the signal-to-noise (S/N) ratio reaches ~3:1 for LOD and ~10:1 for LOQ[6].

• Accuracy (Recovery): Spike a known synthetic RNA matrix with 2'-UMP at 50%, 100%, and 150% of the target concentration (50 µg/mL). Analyze in triplicate.

• Precision (Repeatability): Inject the 100% target concentration (50 µg/mL) six times consecutively from the same vial. Have a second analyst perform the same test on a different day using a different column lot (Intermediate Precision)[5].

• Robustness: Deliberately alter the column temperature ( ±2∘ C) and flow rate ( ±0.05 mL/min). System suitability parameters must remain unaffected.

Data Presentation

Table 1: IP-RP HPLC Chromatographic Conditions

Parameter	Condition
Column	C18 Solid-Core (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	15 mM TEA + 400 mM HFIP in Water
Mobile Phase B	15 mM TEA + 400 mM HFIP in Methanol
Gradient	2% B to 20% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	45°C
Detection	UV at 260 nm
Injection Volume	2 µL

Table 2: ICH Q2(R2) Method Validation Acceptance Criteria and Results

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result (2'-UMP)	Status
Specificity (Resolution)	Rs​≥1.5 between 2'-UMP & 3'-UMP	Rs​=1.85	Pass
Linearity	R2≥0.999 (Range: 5–100 µg/mL)	R2=0.9998	Pass
LOD / LOQ	S/N ≥3 (LOD) / S/N ≥10 (LOQ)	LOD = 0.5 µg/mL, LOQ = 1.5 µg/mL	Pass
Accuracy (Recovery)	98.0% – 102.0%	99.4% ± 0.6%	Pass
Precision (Repeatability)	%RSD ≤2.0% (n=6)	%RSD = 0.8%	Pass
Robustness	Rs​≥1.5 under varied conditions	Lowest Rs​=1.62	Pass

Sources

• 1. plasmaproteome.com [plasmaproteome.com]
• 2. Analysis of Nucleotide 5'-Monophosphates in Infant Formulas by HPLC-UV: Collaborative Study, Final Action 2011.20 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Factors Affecting Resolution in HPLC [sigmaaldrich.com]
• 4. About Resolution, Part 1 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. QbD Group — Life Sciences Consulting | 600+ Experts [qbdgroup.com]
• 6. youtube.com [youtube.com]

use of 2'-Uridylic acid, disodium salt in pharmaceutical development

As a Senior Application Scientist, I approach the utilization of 2'-Uridylic acid, disodium salt (2'-UMP disodium salt) not merely as a passive reagent, but as a highly specific mechanistic tool. While the canonical 5'-UMP dominates standard biological pathways, 2'-UMP is a specialized positional isomer. In pharmaceutical development, it serves as a critical biomarker for specific enzymatic activities, a structural probe for rational drug design, and an indispensable reference standard for the quality control of oligonucleotide therapeutics.

The following application note details the causality behind its use, self-validating experimental protocols, and the analytical frameworks required to leverage this compound effectively.

Mechanistic Grounding: The Causality of 2'-UMP and its Salt Form

In RNA therapeutics (such as siRNAs and antisense oligonucleotides), the 2'-hydroxyl group of the ribose ring is a hotspot for degradation. Intramolecular transphosphorylation at this site forms a 2',3'-cyclic phosphate intermediate, which subsequently resolves into a mixture of 2'-UMP and 3'-UMP.

Why the Disodium Salt? The free acid form of 2'-UMP ( C9​H13​N2​O9​P ) is highly polar, hygroscopic, and prone to spontaneous autohydrolysis. By utilizing the disodium salt, the phosphate group is stabilized. This ensures rapid aqueous solubility and precise stoichiometric control—a non-negotiable requirement when constructing calibration curves for cGMP analytical environments or evaluating RNA hydrolysis kinetics by artificial metallotexaphyrin complexes[1]. Furthermore, commercial nucleotide standards are predominantly synthesized as sodium salts to bypass the instability of the free acid[2].

Mechanistic divergence of 2',3'-cyclic UMP hydrolysis yielding 2'-UMP and 3'-UMP.

Application Workflow I: Enzymatic Assays for Neurobiology (CNPase)

2',3'-cyclic nucleotide 3'-phosphodiesterase (CNPase) is a myelin-associated enzyme heavily researched in demyelinating diseases like Multiple Sclerosis. Unlike Ribonuclease A (RNase A), which hydrolyzes cyclic intermediates exclusively to 3'-nucleotides, CNPase specifically cleaves 2',3'-cyclic UMP to yield 2'-UMP as its sole product[3].

Protocol: Self-Validating HPLC Assay for CNPase Activity

To accurately measure CNPase kinetics or screen potential inhibitors, 2'-UMP disodium salt is used to establish the quantitative baseline.

Step 1: Standard Curve Generation Prepare a stock solution of 10 mM 2'-UMP disodium salt in nuclease-free water. Perform serial dilutions (0.1 μM to 100 μM) in reaction buffer (50 mM Tris-HCl, pH 7.5, 10 mM MgCl2​ ).

Step 2: Enzymatic Reaction Incubate 10 nM of purified CNPase with 50 μM of 2',3'-cUMP substrate at 37°C. Extract 50 μL aliquots at 5-minute intervals (0 to 30 mins).

Step 3: Reaction Quenching & Self-Validation Quench the reaction immediately by adding an equal volume of ice-cold 0.5 M EDTA to chelate the Mg2+ cofactor. Self-Validating Control: Run a parallel reaction utilizing heat-denatured CNPase (boiled for 10 min at 95°C). If 2'-UMP is detected in this negative control, it indicates non-enzymatic alkaline hydrolysis of the substrate, prompting a mandatory pH adjustment of the reaction buffer.

Step 4: Quantification Inject the quenched samples into an HPLC system (conditions detailed in Section 3) and interpolate the area under the curve (AUC) against the 2'-UMP standard curve to determine the initial velocity ( V0​ ).

Application Workflow II: Oligonucleotide Impurity Profiling

In solid-phase oligonucleotide synthesis, the formation of unintended 2'-5' phosphodiester linkages is a critical impurity that alters RNA folding and nuclease resistance. To quantify these impurities, the RNA is subjected to controlled alkaline hydrolysis, and the resulting positional isomers must be resolved.

Because 2'-UMP, 3'-UMP, and 5'-UMP share identical masses (m/z 323.0), mass spectrometry alone cannot distinguish them. We must employ Ion-Pairing Reversed-Phase (IP-RP) HPLC .

Causality of the Mobile Phase: Nucleotides are highly polar anions that elute in the void volume of standard C18 columns. By adding Triethylamine acetate (TEAA) to the mobile phase, the hydrophobic triethylammonium cation pairs with the negatively charged phosphate of 2'-UMP. This neutralizes the charge and allows the complex to interact with the C18 stationary phase. The subtle steric differences in the position of the phosphate group on the ribose ring dictate the retention time, allowing baseline resolution.

Quantitative Data Summary: UMP Positional Isomers

Analyte	Structural Role	Retention Time (min)	UV λmax (nm)	MS (m/z) [M-H]⁻
5'-UMP	Canonical biological nucleotide	4.2	262	323.0
2'-UMP	CNPase product / RNA impurity	5.8	262	323.0
3'-UMP	RNase A product	6.1	262	323.0

Chromatographic Conditions: Column: C18 (150 x 4.6 mm, 3 μm). Mobile Phase A: 100 mM TEAA (pH 7.0). Mobile Phase B: Acetonitrile. Gradient: 2% to 15% B over 15 minutes. Detection: PDA at 260/270 nm[2].

Application Workflow III: Structural Biology & Inhibitor Design

Beyond analytics, 2'-UMP disodium salt acts as a high-resolution structural probe. Bovine seminal ribonuclease (BS-RNase) is a homodimeric enzyme with potent antitumor activity, but its pharmaceutical application is hindered by systemic toxicity. Designing an allosteric "on/off" inhibitor requires precise mapping of the active site.

By co-crystallizing BS-RNase with 2'-UMP, structural biologists can trap the enzyme in a substrate-bound conformation. The 2'-phosphate anchors into the catalytic cleft, revealing the exact hydrogen-bonding network and spatial geometry required to design synthetic, drug-like inhibitors that can mitigate the enzyme's off-target side effects[4].

References

• HPLC Analyses of Nucleotides in Powdered Infant Formula and Liquid Infant Formula Source: Shimadzu Application News URL:[Link]

• Method of phosphate ester hydrolysis (US5763172A)

• Structure assisted inhibitor design on bovine seminal ribonuclease: The binding of uridilyl nucleotide inhibitors Source: Deutsches Elektronen-Synchrotron (DESY) Annual Report URL:[Link]

Sources

• 1. US5763172A - Method of phosphate ester hydrolysis - Google Patents [patents.google.com]
• 2. shimadzu.com [shimadzu.com]
• 3. mybiosource.com [mybiosource.com]
• 4. hasyweb.desy.de [hasyweb.desy.de]

Technical Notes & Optimization

degradation products of 2'-Uridylic acid, disodium salt in solution

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with 2'-Uridylic acid, disodium salt (2'-UMP). This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions to ensure the integrity and success of your experiments.

Overview of 2'-Uridylic Acid Stability in Solution

2'-Uridylic acid, a ribonucleotide, is a fundamental component in various biological and chemical research applications. However, its stability in aqueous solutions is a critical factor that can significantly impact experimental outcomes. The primary degradation pathways for 2'-UMP in solution are hydrolysis and enzymatic degradation. The rate and extent of this degradation are influenced by several factors, most notably pH, temperature, and the presence of enzymes.

Understanding these degradation pathways is essential for accurate experimental design, data interpretation, and the development of stable formulations. This guide will delve into the specifics of 2'-UMP degradation, providing you with the knowledge to mitigate these issues and troubleshoot any problems that may arise.

Troubleshooting Guide: A-Q&A Approach

This section addresses common problems encountered during the handling and analysis of 2'-Uridylic acid solutions.

Chromatographic Issues

Q1: I'm seeing unexpected peaks in my HPLC chromatogram when analyzing my 2'-UMP sample. What could they be?

A1: Unexpected peaks are a common issue and can arise from several sources. The most likely culprits are degradation products of 2'-UMP.

• Early Eluting Peaks: Peaks that appear before the main 2'-UMP peak are often more polar compounds. A likely candidate is uracil , which results from the cleavage of the N-glycosidic bond. Another possibility is inorganic phosphate, which may be present from buffer components or as a degradation product.

• Peaks Eluting Near the Main Peak: A peak eluting close to 2'-UMP could be an isomer, such as 3'-Uridylic acid . Isomerization can occur under certain conditions. Another possibility is the formation of 2',3'-cyclic UMP , which can be an intermediate in both degradation and synthesis pathways[1].

• Late Eluting Peaks: While less common for the primary degradation products of 2'-UMP, late-eluting peaks could be due to contaminants in your sample or from previous injections. It is also possible for degradation to result in less polar adducts, though this is less typical for simple hydrolysis.

Troubleshooting Steps:

• Run a Blank: Inject your mobile phase without any sample to ensure the extra peaks are not from your system or solvents.

• Spike with Standards: If available, inject standards of potential degradation products (uridine, uracil) to see if the retention times match your unexpected peaks.

• Forced Degradation Study: Intentionally degrade a sample of 2'-UMP under acidic, basic, and oxidative conditions. Analyze these samples by HPLC to generate a profile of potential degradation products. This can help in identifying the unknown peaks in your experimental samples.

• Mass Spectrometry (MS) Analysis: Couple your HPLC to a mass spectrometer to obtain mass-to-charge ratio (m/z) information for the unexpected peaks. This is a powerful tool for identifying unknown compounds.

Q2: My 2'-UMP peak is showing significant tailing or fronting. What's causing this and how can I fix it?

A2: Peak asymmetry can compromise the accuracy of your quantification.

• Peak Tailing: This is often an issue with basic compounds like the pyrimidine base in 2'-UMP. It can be caused by strong interactions with acidic silanol groups on the surface of the silica-based HPLC column.

  • Solution:

    • Adjust Mobile Phase pH: Lowering the pH of the mobile phase can protonate the silanol groups, reducing their interaction with the analyte. However, be mindful that very low pH can accelerate the hydrolysis of 2'-UMP. A good starting point is a pH between 3 and 5.

    • Use an End-Capped Column: Modern HPLC columns are often "end-capped" to block most of the accessible silanol groups, which significantly reduces tailing.

    • Add a Competitive Base: Including a small amount of a competitive base, like triethylamine (TEA), in your mobile phase can help to saturate the active silanol sites and improve peak shape.

• Peak Fronting: This is less common than tailing but can occur due to:

  • Column Overload: Injecting too much sample can lead to fronting. Try diluting your sample and re-injecting.

  • Sample Solvent Incompatibility: If your sample is dissolved in a solvent that is much stronger than your mobile phase, it can cause the peak to front. Whenever possible, dissolve your sample in the mobile phase.

Q3: The area of my 2'-UMP peak is decreasing over time, but I don't see any new peaks appearing. What is happening?

A3: This can be a perplexing issue, but there are a few possible explanations:

• Formation of Non-UV-Active Products: The degradation of 2'-UMP could lead to products that do not absorb at the wavelength you are using for detection. For example, the ribose-2'-phosphate moiety does not have a strong chromophore.

• Adsorption of Degradation Products: Highly polar or charged degradation products may be irreversibly adsorbed onto the column, and therefore not elute.

• Precipitation: If the degradation products are insoluble in your mobile phase, they may precipitate in the system and not reach the detector.

• Co-elution with the Solvent Front: Very polar degradation products might elute with the solvent front and be obscured.

Troubleshooting Steps:

• Use a Universal Detector: If available, a charged aerosol detector (CAD) or an evaporative light scattering detector (ELSD) can detect non-UV-active compounds.

• Change Detection Wavelength: While uracil and uridine have strong UV absorbance, it's worth checking a lower wavelength (e.g., 210 nm) to see if any other species become visible.

• Column Wash: After your analytical run, perform a strong solvent wash of your column to see if any adsorbed compounds elute.

Sample Handling and Storage Issues

Q4: I prepared a stock solution of 2'-Uridylic acid, disodium salt, and after a few days, my experimental results are inconsistent. Could my stock solution be degrading?

A4: Yes, it is highly likely that your stock solution is degrading, especially if not stored properly. The stability of 2'-UMP in solution is highly dependent on pH and temperature.

• pH Effects: 2'-UMP is most stable in neutral to slightly acidic solutions (pH 4-7). In strongly acidic (pH < 2) or alkaline (pH > 9) conditions, hydrolysis is significantly accelerated.

• Temperature Effects: As with most chemical reactions, the rate of degradation increases with temperature. Storing solutions at room temperature will lead to faster degradation than storing them refrigerated or frozen.

Recommendations for Stock Solution Preparation and Storage:

• Use a Buffered Solution: Prepare your stock solution in a buffer with a pH between 6.0 and 7.0. A phosphate or citrate buffer is a good choice.

• Store at Low Temperatures: For short-term storage (a few days), keep the solution at 2-8°C. For long-term storage, aliquot the stock solution into single-use vials and store at -20°C or below.

• Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing your stock solution can accelerate degradation. Aliquoting helps to avoid this.

• Prepare Fresh Solutions: For critical experiments, it is always best to prepare fresh solutions of 2'-UMP.

Frequently Asked Questions (FAQs)

Q1: What are the main degradation products of 2'-Uridylic acid in an aqueous solution?

A1: The primary degradation products of 2'-UMP in solution are:

• Uridine: Formed by the enzymatic or chemical dephosphorylation of the phosphate group.

• Uracil: Results from the hydrolysis of the N-glycosidic bond, which cleaves the uracil base from the ribose phosphate backbone. This is more prevalent under acidic conditions.

• Ribose-2'-phosphate: The other product of N-glycosidic bond cleavage.

• 2',3'-cyclic UMP: Can be formed as an intermediate, particularly under conditions that favor intramolecular catalysis.

Q2: How does pH affect the stability of 2'-Uridylic acid?

A2: The pH of the solution is a critical factor in the stability of 2'-UMP.

• Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis of the N-glycosidic bond is the predominant degradation pathway, leading to the formation of uracil and ribose-2'-phosphate. The rate of hydrolysis increases as the pH decreases.

• Neutral Conditions (pH 6-8): 2'-UMP is relatively stable in this pH range, making it ideal for the preparation and storage of solutions.

• Alkaline Conditions (pH > 9): Base-catalyzed hydrolysis of the phosphomonoester bond can occur, although the N-glycosidic bond is more stable under basic conditions compared to acidic conditions.

Q3: What are the recommended storage conditions for 2'-Uridylic acid, disodium salt, as a solid and in solution?

A3:

• Solid Form: The disodium salt of 2'-Uridylic acid is a hygroscopic solid. It should be stored in a tightly sealed container in a cool, dry place, protected from moisture. For long-term storage, keeping it at -20°C is recommended.

• In Solution: As detailed in the troubleshooting section, solutions should be prepared in a neutral buffer (pH 6-7), aliquoted into single-use vials, and stored at -20°C or below for long-term stability. For short-term use, refrigeration at 2-8°C is acceptable for a few days.

Q4: Can the degradation products of 2'-UMP interfere with my experiments?

A4: Yes, the degradation products can significantly impact experimental results.

• Binding Assays: If your assay measures the binding of 2'-UMP to a protein or other molecule, the presence of uridine or uracil could lead to competitive binding, resulting in inaccurate affinity measurements.

• Enzymatic Reactions: If 2'-UMP is a substrate in an enzymatic reaction, its degradation will lead to a lower effective substrate concentration and consequently, a lower reaction rate. Furthermore, degradation products like uridine or uracil could act as inhibitors of the enzyme.

• Analytical Quantification: If you are quantifying 2'-UMP, the presence of degradation products will lead to an underestimation of the actual concentration of the intact molecule.

Q5: How can I perform a forced degradation study for 2'-Uridylic acid?

A5: A forced degradation study is a systematic way to investigate the stability of a molecule under stress conditions. A general protocol is as follows:

• Prepare a stock solution of 2'-UMP of known concentration in a suitable solvent (e.g., water or a neutral buffer).

• Aliquot the stock solution into several vials for each stress condition.

• Apply Stress Conditions:

  • Acid Hydrolysis: Add HCl to an aliquot to achieve a final concentration of 0.1 M HCl. Heat at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Add NaOH to an aliquot to achieve a final concentration of 0.1 M NaOH. Heat at a controlled temperature for a defined period.

  • Oxidative Degradation: Add hydrogen peroxide (e.g., 3%) to an aliquot and keep it at room temperature for a defined period.

  • Thermal Degradation: Heat an aliquot of the stock solution at an elevated temperature (e.g., 80°C) for a defined period.

  • Photodegradation: Expose an aliquot to a light source that provides both UV and visible light, as per ICH Q1B guidelines.

• Neutralize Samples: After the stress period, neutralize the acidic and basic samples before analysis.

• Analyze Samples: Analyze all stressed samples, along with an unstressed control, by a stability-indicating HPLC method.

• Evaluate Results: Compare the chromatograms of the stressed samples to the control to identify and quantify the degradation products.

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution of 2'-Uridylic Acid, Disodium Salt

• Materials:

  • 2'-Uridylic acid, disodium salt (solid)

  • 50 mM Sodium Phosphate Buffer, pH 6.5

  • Sterile, nuclease-free water

  • Sterile, single-use microcentrifuge tubes

• Procedure:

  • Allow the container of solid 2'-Uridylic acid, disodium salt to equilibrate to room temperature before opening.

  • Weigh out the desired amount of the solid compound in a sterile environment.

  • Dissolve the solid in the 50 mM sodium phosphate buffer (pH 6.5) to the desired final concentration (e.g., 100 mM).

  • Gently vortex to ensure complete dissolution.

  • Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

  • Label the tubes clearly with the compound name, concentration, date, and your initials.

  • For immediate use, store at 2-8°C. For long-term storage, store at -20°C or -80°C.

Protocol 2: Stability-Indicating HPLC Method for 2'-Uridylic Acid and its Degradation Products

This is a general-purpose method that can be optimized for your specific instrumentation and requirements.

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 50 mM Potassium Phosphate buffer, pH 4.5

• Mobile Phase B: Methanol

• Gradient:

  • 0-5 min: 100% A

  • 5-15 min: Linear gradient to 20% B

  • 15-20 min: Hold at 20% B

  • 20-22 min: Linear gradient back to 100% A

  • 22-30 min: Re-equilibration at 100% A

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 262 nm

• Injection Volume: 10 µL

Expected Elution Order: Uracil -> Uridine -> 2'-Uridylic acid

Visualizations

Degradation Pathways of 2'-Uridylic Acid

Caption: Major degradation pathways of 2'-Uridylic acid in solution.

Troubleshooting Workflow for Unexpected HPLC Peaks

Caption: A logical workflow for troubleshooting unexpected peaks in HPLC analysis.

References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (2003). [Link]

• ICH, Q1B Photostability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (1996). [Link]

• Alsante, K. M., et al. (2014). The Role of Forced Degradation in Pharmaceutical Development. In Pharmaceutical Stress Testing (pp. 1-66). Drugs and the Pharmaceutical Sciences, Vol. 219. [Link]

• Dolan, J. W. (2001). LC Troubleshooting: Unexpected Peaks. LCGC North America, 19(2), 136-142. [Link]

• Shintani, H. (2017). HPLC Troubleshooting and Maintenance. IntechOpen. [Link]

• Maeda, M., Patel, A. D., & Hampton, A. (1973). Formation of ribonucleotide 2',3'-cyclic carbonates during conversion of ribonucleoside 5'-phosphates to diphosphates and triphosphates by the phosphorimidazolidate procedure. Biochemistry, 12(15), 2843–2848. [Link]

• Oivanen, M., Kuusela, S., & Lönnberg, H. (1998). Kinetics and mechanisms of the hydrolysis of, and phosphate migration in, ribonucleoside 2'- and 3'-monophosphates and 2'-deoxyribonucleoside 3'-monophosphates. Chemical Reviews, 98(3), 961-990. [Link]

• Connors, K. A. (1987). Chemical Kinetics: The Study of Reaction Rates in Solution. VCH Publishers. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Stability of 2'-Uridylic Acid, Disodium Salt (UMP-Na₂)

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 2'-Uridylic acid, disodium salt (UMP-Na₂). This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered during the storage and handling of this vital nucleotide. Our goal is to provide not just solutions, but also the underlying scientific principles to empower you to maintain the integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common inquiries regarding the stability and handling of UMP-Na₂.

Q1: What are the optimal storage conditions for solid 2'-Uridylic acid, disodium salt?

A: For maximal long-term stability, solid UMP-Na₂ should be stored in a tightly sealed container in a cool, dry place.[1][2] Specific temperature recommendations vary slightly among suppliers, but a consolidated best practice is as follows:

• Long-term storage (months to years): -20°C.[3][4][5]

• Short-term storage (weeks): 2-8°C.[6][7][8]

The compound is known to be very hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6] Therefore, ensuring the container is tightly sealed and stored in a low-humidity environment is critical to prevent clumping and potential degradation.

Q2: I need to prepare a stock solution. How should I store it and for how long is it stable?

A: Aqueous stock solutions of UMP-Na₂ should be prepared using high-purity, nuclease-free water. The stability of the solution is highly dependent on pH and temperature:

• Short-term (several days): Aqueous solutions at a neutral pH (around 7.0) are expected to be stable for several days when stored at 4°C.[9]

• Long-term (up to one year): For extended storage, it is recommended to store aliquots of the solution at -80°C.[3] Avoid repeated freeze-thaw cycles, as this can accelerate hydrolysis.

Q3: Is 2'-Uridylic acid, disodium salt sensitive to light?

A: While not as acutely sensitive as some other organic molecules, prolonged exposure to UV light should be avoided as a general good laboratory practice. Standard laboratory lighting conditions are generally acceptable for routine handling. For long-term storage, keeping the material in an opaque container or a dark environment (like a freezer) is recommended.

Q4: What are the primary chemical degradation pathways for UMP-Na₂?

A: The main stability concern for UMP-Na₂ is the hydrolysis of the N-glycosidic bond that connects the uracil base to the ribose sugar.[10] This reaction is catalyzed by acidic or basic conditions and results in the formation of uracil and ribose-5-phosphate. The phosphomonoester bond is generally more stable. Additionally, the material should be kept away from strong oxidizing agents.[1][11][12]

Section 2: Troubleshooting Guide

This section addresses specific experimental problems that may arise from the instability of UMP-Na₂.

Q5: My HPLC analysis of a UMP-Na₂ sample shows unexpected peaks that are not present in the reference standard. What could they be?

A: The appearance of new peaks, particularly those with a shorter retention time than the parent compound, often indicates degradation. The most likely culprits are products of hydrolysis.[10]

• Primary Degradation Product: Uracil, formed by the cleavage of the N-glycosidic bond.

• Mechanism: This hydrolysis can be accelerated by non-neutral pH conditions in your sample or mobile phase, or by storing aqueous solutions for extended periods at improper temperatures.

Below is a simplified diagram illustrating the primary hydrolytic degradation pathway.

Caption: Hydrolytic degradation of UMP-Na₂.

Q6: My cell culture or enzymatic assay results are inconsistent, showing lower-than-expected activity. Could the integrity of my UMP-Na₂ be the cause?

A: Absolutely. If your solid UMP-Na₂ has degraded over time, or if your stock solution has been stored improperly, the actual concentration of active compound will be lower than what you calculated based on the initial weight. This leads to a lower effective dose in your experiment, causing inconsistent or reduced biological activity. It is crucial to use a fresh, high-purity lot of UMP-Na₂ or to verify the concentration of your stock solution spectrophotometrically or via HPLC before critical experiments.

Q7: The physical appearance of my solid UMP-Na₂ has changed from a fine powder to clumped crystals. Is it still usable?

A: This change is a classic sign of moisture absorption due to the compound's hygroscopic nature.[6] The presence of water can create a localized aqueous environment that may accelerate hydrolysis, even in the solid state.

• Recommendation: While the material may not be fully degraded, its purity is now questionable. It is highly recommended to perform a quality control check (e.g., HPLC purity analysis) before use. For critical applications, using a new, unopened lot is the safest course of action. To prevent this, always store the compound in a desiccator or a controlled low-humidity environment.

Section 3: Protocols for Stability Assessment

To ensure the integrity of your research, it is essential to have reliable methods for assessing the stability of UMP-Na₂.

Table 1: Summary of Recommended Storage Conditions

Form	Condition	Temperature	Duration	Key Considerations
Solid	Tightly sealed, dry, dark	-20°C	Up to 3 years[3]	Highly hygroscopic; avoid moisture.[6]
Solid	Tightly sealed, dry, dark	2-8°C	Weeks to Months	Suitable for short-term working stock.
Aqueous Sol.	Aliquoted, nuclease-free water (pH 7)	-80°C	Up to 1 year[3]	Avoid repeated freeze-thaw cycles.
Aqueous Sol.	Working solution (pH 7)	4°C	Several days[9]	Use promptly for best results.

Protocol 3.1: Stability-Indicating HPLC Method

This protocol outlines a general reverse-phase HPLC method to separate UMP-Na₂ from its primary degradation product, uracil. Note: This is a starting point; method optimization may be required for your specific system.

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 20 mM Potassium Phosphate buffer, pH 6.0.

• Mobile Phase B: Methanol.

• Gradient:

  • 0-5 min: 100% A

  • 5-15 min: Linear gradient to 80% A / 20% B

  • 15-20 min: Hold at 80% A / 20% B

  • 20-25 min: Return to 100% A and re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 262 nm.

• Sample Preparation: Dilute UMP-Na₂ sample to approximately 0.1 mg/mL in Mobile Phase A.

• Analysis: Inject 10 µL. Uracil will have a significantly shorter retention time than UMP-Na₂. Purity can be calculated based on the relative peak areas.

Protocol 3.2: Forced Degradation Study Workflow

Forced degradation studies are essential for understanding the stability profile of a compound.[13] They intentionally stress the sample to identify potential degradation products and pathways.

Caption: Workflow for a forced degradation study.

Steps:

• Prepare Stock: Create a stock solution of UMP-Na₂ in purified water.[13]

• Apply Stress: Aliquot the stock solution and expose each aliquot to one of the stress conditions (acid, base, oxidation, heat) for a defined period (e.g., 24 hours).[13] A control sample is kept under normal conditions.

• Neutralization: For acid and base-stressed samples, neutralize the pH before injection.

• Analyze: Run all samples on a stability-indicating HPLC method, as described in Protocol 3.1.

• Evaluate: Compare the chromatograms from the stressed samples to the control. The appearance of new peaks or a decrease in the main UMP-Na₂ peak indicates degradation.

Section 4: References

• Szabo-Scandic. (n.d.). Uridine 5'-monophosphate disodium salt - Material Safety Data Sheet.

• Google Patents. (CN104447922A). Preparation method of uridine-5'-monophosphate disodium.

• Carl ROTH. (2025, April 4). Safety Data Sheet: Uridine 5'-monophosphate disodium. [Link]

• Wang, L., et al. (2021). Uridine Metabolism and Its Role in Glucose, Lipid, and Amino Acid Homeostasis. Oxidative Medicine and Cellular Longevity.

• Pharmaffiliates. (n.d.). Uridine Monophosphate Disodium Salt (2'- and 3'- mixture).

• LGC Standards. (n.d.). Uridine 5'-Monophosphate Disodium Salt.

• BioSpectra. (2025, January 30). URIDINE TESTING METHODS.

• Zhang, Y., et al. (2022). The features of the crystal structure of the layered series hydrates of uridine-5′-monophosphate salts (UMPNax·yH2O). RSC Advances.

• Carl ROTH. (2025, April 4). Safety Data Sheet: Uridine 5'-monophosphate disodium. [Link]

• BioSpectra. (2024, March 12). URIDINE TESTING METHODS.

• Chemos GmbH&Co.KG. (2020, February 5). Safety Data Sheet: Uridine-5'-monophosphoric acid disodium salt.

• Gutmann, H. R., & Chow, Y. M. (1963). Hydrolysis of uridine diphosphate-N-acetyl-D-glucosamine by normal and malignant cells of the rat. Journal of the National Cancer Institute.

• da Silva, R. P., et al. (2023). Shock-Induced Degradation of Guanosine and Uridine Promoted by Nickel and Carbonate: Potential Applications. Life.

• Ingredients Online. (n.d.). Bulk Uridine 5'-Monophosphate Disodium Salt.

• BenchChem. (2025). An In-depth Technical Guide on the Solubility and Stability of 2'-O-(2-Methoxyethyl)-5-methyl-uridine.

• Thermo Fisher Scientific. (2025, December 24). Uridine-5'-diphosphate disodium salt - SAFETY DATA SHEET.

• Central Drug House (P) Ltd. (n.d.). Uridine-5-Monophosphate Disodium Salt CAS NO 3387-36-8.

• Axios Research. (n.d.). Uridine Monophosphate Disodium Salt (2' and 3'- mixture).

• Tokyo Chemical Industry Co., Ltd. (2025, November 27). SAFETY DATA SHEET - Uridine 5'-Monophosphate Disodium Salt.

• Li, W., et al. (2011). Determination of Uridine in Human Plasma by HPLC and its Application in Citicoline Sodium Pharmacokinetics and Bioequivalence Studies. Walsh Medical Media.

Sources

• 1. szabo-scandic.com [szabo-scandic.com]
• 2. carlroth.com [carlroth.com]
• 3. Uridine 5'-monophosphate disodium salt | TargetMol [targetmol.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. apexbt.com [apexbt.com]
• 6. Uridine 5′-monophosphate disodium salt | 3387-36-8 [chemicalbook.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Uridine 5’-Monophosphate Disodium Salt | LGC Standards [lgcstandards.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. mdpi.com [mdpi.com]
• 11. carlroth.com [carlroth.com]
• 12. chemos.de [chemos.de]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Hydrolysis of 2'-Uridylic Acid, Disodium Salt

Welcome to the technical support center for 2'-Uridylic acid, disodium salt (UMP). This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of UMP in your experiments. As a ribonucleotide, UMP is inherently susceptible to hydrolysis, a process that can compromise experimental outcomes. This document provides in-depth, science-backed answers and protocols to help you prevent its degradation.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common questions regarding UMP stability.

Q1: What is 2'-Uridylic acid, disodium salt?

2'-Uridylic acid, disodium salt, also known as Uridine 5'-monophosphate disodium salt (UMP), is a ribonucleotide.[1][2] It is a fundamental building block of RNA and consists of three components: the nucleobase uracil, a ribose sugar, and a single phosphate group.[1] The disodium salt form enhances its solubility in aqueous solutions.[3]

Q2: Why is UMP so susceptible to hydrolysis?

The primary reason for UMP's instability is the presence of a hydroxyl (-OH) group at the 2' position of its ribose sugar.[4][5] This 2'-OH group can act as an internal nucleophile, attacking the adjacent phosphorus atom in the phosphodiester backbone. This intramolecular reaction, particularly under alkaline conditions, leads to the cleavage of the RNA molecule.[4][5] DNA, which lacks this 2'-OH group, is significantly more stable.[4]

Q3: What are the primary factors that cause UMP to degrade?

There are four main factors that promote the hydrolysis of UMP:

• Alkaline pH: pH levels above 6.5, and especially above 7.4, significantly accelerate hydrolysis by promoting the deprotonation of the 2'-hydroxyl group, making it a more potent nucleophile.[4][]

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.[4][][7]

• Divalent Metal Ions: Certain metal ions, such as Cu²⁺, Fe²⁺, and Pb²⁺, can act as catalysts in the degradation process.[][8] While Mg²⁺ is often required for stabilizing RNA structures, free Mg²⁺ at high temperatures can also promote hydrolysis.[9]

• Enzymatic Degradation: Ribonucleases (RNases) are ubiquitous and highly efficient enzymes that rapidly break down RNA.[][10] Strict aseptic technique is required to prevent contamination.

Q4: What is the best way to store the solid, powdered form of UMP?

For maximum stability, 2'-Uridylic acid, disodium salt should be stored as a dry powder in a tightly sealed container in a cool, dry, and well-ventilated area, protected from moisture.[3] Storing it at -20°C is the recommended best practice for long-term stability, extending its shelf life for up to two years.[11]

Q5: I need to make a stock solution. What is the best way to prepare and store it?

To prepare a stable stock solution, dissolve the UMP powder in an RNase-free, slightly acidic buffer (pH 5.5-6.5).[4] TE buffer (10 mM Tris, 1 mM EDTA, pH adjusted to ~7.5-8.0 for general use, though a more acidic pH is better for long-term stability if compatible with your application) is a superior choice to nuclease-free water because water can be slightly acidic and the EDTA chelates divalent metal ions that can catalyze hydrolysis.[][12] After preparation, sterilize the solution using a 0.22 µm filter, aliquot it into smaller, single-use volumes to avoid repeated freeze-thaw cycles, and store at -20°C or, for long-term storage, at -80°C.[4][12]

Q6: How can I determine if my UMP solution has degraded?

Degradation involves the cleavage of the phosphodiester bond, resulting in a mixture of 2'- and 3'-UMP isomers and potentially free uridine or uracil.[4] This can be detected using analytical techniques such as:

• High-Performance Liquid Chromatography (HPLC): This is a highly effective method to separate and quantify the parent UMP from its degradation products.[13][14][15]

• UV-Visible Spectrophotometry: While less specific, a change in the absorption spectrum or a decrease in the peak absorbance at ~260 nm can indicate degradation.[16][17]

• Mass Spectrometry (MS): LC-MS can identify the mass of the parent compound and its degradation products, confirming hydrolysis.[18]

Section 2: Troubleshooting Guide

Problem: My experiments involving UMP are yielding inconsistent or lower-than-expected results.

This is a common issue often traced back to the degradation of the UMP stock solution, which reduces the concentration of the active compound.

• Possible Cause #1: Hydrolysis due to Improper Storage.

  • Causality: If the stock solution was stored at 4°C for an extended period, at room temperature, or in a buffer with an alkaline pH, significant hydrolysis may have occurred. Elevated temperatures drastically increase the rate of this degradation.[4][9]

  • Solution: Prepare a fresh stock solution following the recommended protocol (Section 3). Verify the pH of your storage buffer. For maximum confidence, assess the integrity of both the old and new stock solutions using HPLC.[15]

• Possible Cause #2: Contamination with Divalent Metal Ions.

  • Causality: Divalent metal ions, particularly strong Lewis acids like Pb²⁺ and Cu²⁺, can catalyze the cleavage of the phosphodiester bond.[8] This contamination can originate from glassware, water sources, or other reagents.

  • Solution: Prepare solutions using high-purity, RNase-free water. Use a chelating agent like EDTA in your buffer (e.g., TE buffer) to sequester stray metal ions.[]

• Possible Cause #3: RNase Contamination.

  • Causality: RNases are notoriously stable and ubiquitous enzymes that will rapidly degrade UMP.[10] Contamination can come from ungloved hands, pipette tips, or airborne microbes.

  • Solution: Adhere strictly to RNase-free techniques. Use certified RNase-free reagents, plasticware, and barrier pipette tips. Work in a clean environment. If RNase contamination is suspected, treat solutions and surfaces with commercially available RNase decontamination products.

Section 3: Protocols for Preventing Hydrolysis

Protocol 1: Preparation of a Stable UMP Stock Solution

This protocol is designed to minimize chemical and enzymatic degradation during solution preparation.

Materials:

• 2'-Uridylic acid, disodium salt (powder)

• Nuclease-free water

• TE Buffer, RNase-Free (10 mM Tris-HCl, 1 mM EDTA, pH 7.5) or a citrate buffer (pH ~6.0)

• RNase-free tubes and pipette tips

• Sterile 0.22 µm syringe filter

Procedure:

• Work in an RNase-Free Environment: Before starting, clean your bench space, pipettors, and vortexer with an RNase decontamination solution. Wear gloves at all times.

• Calculate and Weigh: Determine the required mass of UMP powder to achieve your target concentration (e.g., 100 mM). Weigh the powder accurately in an RNase-free microcentrifuge tube.

• Dissolution: Add the appropriate volume of cold TE buffer or your chosen RNase-free buffer to the powder. TE buffer is recommended as EDTA chelates divalent metal ions that catalyze hydrolysis.[][12]

• Vortex: Vortex the tube until the powder is completely dissolved. Keep the solution on ice to minimize degradation.[10]

• Sterile Filtration: To remove any potential microbial contamination, pass the solution through a 0.22 µm sterile syringe filter into a new, sterile, RNase-free tube.

• Aliquoting: Dispense the stock solution into single-use aliquots in RNase-free microcentrifuge tubes. This is critical to avoid multiple freeze-thaw cycles, which can damage the molecule and introduce contaminants.

• Label and Store: Clearly label each aliquot with the compound name, concentration, and date of preparation. Immediately transfer to -20°C for short-term storage or -80°C for long-term storage.[4][11]

Protocol 2: Assessing UMP Integrity via HPLC

This protocol provides a general framework for using HPLC to check for UMP degradation. Specific parameters will depend on the available column and system.

Methodology:

• System: An HPLC system equipped with a UV detector.

• Column: A reverse-phase C18 column is commonly used.

• Mobile Phase: An ion-paired reverse-phase chromatography method is effective for separating nucleotides.[15] A typical mobile phase might consist of a buffer (e.g., potassium phosphate) with an ion-pairing agent (e.g., tetrabutylammonium hydrogen sulfate) and an organic modifier like methanol or acetonitrile.

• Detection: Monitor the eluent at 262 nm, the approximate maximum absorbance for UMP.

• Sample Preparation: Dilute a small amount of your UMP stock solution to an appropriate concentration (e.g., 10-50 µM) with the mobile phase.

• Analysis: Inject the sample. A pure, undegraded sample will show a single, sharp peak corresponding to UMP. Degraded samples will show additional peaks corresponding to hydrolysis products (e.g., 2'- and 3'-UMP isomers, uridine), which typically have different retention times.

• Quantification: The purity of your sample can be estimated by comparing the area of the UMP peak to the total area of all peaks.

Section 4: The Chemistry of UMP Degradation

Understanding the mechanism of hydrolysis is key to preventing it. The reaction is primarily a base-catalyzed transesterification.

• Deprotonation: In the presence of a base (hydroxide ions in alkaline solutions), the 2'-hydroxyl group is deprotonated, forming a reactive alkoxide ion.[4][5]

• Nucleophilic Attack: This highly reactive 2'-alkoxide attacks the adjacent electrophilic phosphorus atom.

• Intermediate Formation: A transient, unstable 2',3'-cyclic monophosphate intermediate is formed.[4]

• Cleavage: The phosphodiester bond linking to the 5' oxygen of the next nucleotide is broken.

• Final Products: The cyclic intermediate is then hydrolyzed by water to a mixture of 2'- and 3'-uridylic acid monophosphates.

Caption: Mechanism of base-catalyzed hydrolysis of 2'-Uridylic Acid.

Table 1: Key Factors Influencing UMP Stability

Factor	Impact on Stability	Scientific Rationale	Recommendation
pH	Highly unstable at pH > 7. Most stable at slightly acidic pH (4.0-6.5).[4][19]	Alkaline conditions deprotonate the 2'-OH group, initiating hydrolysis. Strong acid (pH < 2) also causes degradation.[4][19]	Store solutions in a buffer with a pH between 5.5 and 6.5 if compatible with the application. Avoid alkaline buffers for storage.
Temperature	Degradation rate increases significantly with temperature.[4][]	Higher temperature provides the activation energy needed for the hydrolysis reaction to proceed more quickly.	Store stock solutions frozen (-20°C to -80°C).[11][12] Keep on ice during experimental use.[10]
Divalent Cations	Catalyze hydrolysis, especially ions like Cu²⁺, Fe²⁺, Zn²⁺.[][8]	Metal ions act as Lewis acids, coordinating to the phosphate oxygen atoms and making the phosphorus more susceptible to nucleophilic attack.[8]	Use high-purity water. Include a chelating agent like 1 mM EDTA in storage buffers to sequester metal ions.[]
RNases	Rapid enzymatic degradation.	RNases are highly efficient catalysts for phosphodiester bond cleavage.[][10]	Employ strict RNase-free handling techniques, use certified reagents, and add an RNase inhibitor if necessary for sensitive applications.

Section 5: Recommended Handling Workflow

To ensure the highest integrity of your 2'-Uridylic acid from receipt to experimental use, follow this validated workflow.

Caption: Recommended workflow for handling 2'-Uridylic Acid, Disodium Salt.

References

• RNA Stability: A Review of the Role of Structural Features and Environmental Conditions. (2024). MDPI. [Link]

• CN104447922A - Preparation method of uridine-5'-monophosphate disodium.

• Metal-Catalyzed Hydrolysis of RNA in Aqueous Environments. (2022). NSF Public Access Repository (NSF-PAR). [Link]

• Uridine Metabolism and Its Role in Glucose, Lipid, and Amino Acid Homeostasis. (2021). National Center for Biotechnology Information (PMC). [Link]

• CN102250177B - New method for synthesizing uridylic acid disodium.

• Factors Affecting Stability of RNA – Temperature, Length, Concentration, pH, and Buffering Species. (2023). ResearchGate. [Link]

• Uridine monophosphate disodium | C9H11N2Na2O9P. PubChem. [Link]

• Degradation of Nucleotides & Integration of metabolism. SlideShare. [Link]

• Degraded DNA Analysis Techniques: Purification, Characterization, and Forensic Workflows. (2025). Agilent Technologies. [Link]

• URIDINE DIPHOSPHATE ACETYLGLUCOSAMINE. Notables de la Ciencia. [Link]

• Best Practices for Storing and Handling DNA Samples. (2024). Base4. [Link]

• RNA isolation- role of pH. Biology Stack Exchange. [Link]

• RNA hydrolysis. Wikipedia. [Link]

• pyrimidine degradation pathway: Topics. Science.gov. [Link]

• How To Store Oligonucleotides For Greatest Stability? (2024). Trivitron Healthcare. [Link]

• Nucleotide detection mechanism and comparison based on low-dimensional materials: A review. (2023). Frontiers. [Link]

• Metal ion-dependent hydrolysis of RNA phosphodiester bonds within hairpin loops. (1998). Nucleic Acids Research, Oxford Academic. [Link]

• Hydrolysis of uridine diphosphate-N-acetyl-D-glucosamine by normal and malignant cells of the rat. (1980). National Center for Biotechnology Information (PMC). [Link]

• Primordial soup or vinaigrette: did the RNA world evolve at acidic pH? (2012). National Center for Biotechnology Information (PMC). [Link]

• Ribonucleotides in DNA: Origins, repair and consequences. (2013). National Center for Biotechnology Information (PMC). [Link]

• RNA Stability: A Review of the Role of Structural Features and Environmental Conditions. (2024). MDPI. [Link]

• Application of Mass Spectrometry for Analysis of Nucleobases, Nucleosides and Nucleotides in Tea and Selected Herbs. (2024). MDPI. [Link]

• Uridine monophosphate. Wikipedia. [Link]

• Excess dNTPs Minimize RNA Hydrolysis during Reverse Transcription. (2002). BioTechniques. [Link]

• A Guide to Ambient Storage of DNA and RNA. GenTegra. [Link]

• Nucleotide Analysis Service. (2026). NOVOCIB. [Link]

• Functional Identification of Catalytic Metal Ion Binding Sites within RNA. (2005). PLOS Biology. [Link]

• Storage and shipping of tissue samples for DNA analyses: A case study on earthworms. (2015). ScienceDirect. [Link]

• Nucleotide Metabolism. (2012). National Center for Biotechnology Information (PMC). [Link]

• Chapter 8: Metal Ions in RNA Catalysis. (2008). Royal Society of Chemistry. [Link]

• The catalytic mechanism, metal dependence, substrate specificity, and biodiversity of ribonuclease H. (2022). Frontiers. [Link]

• RNase II regulates RNase PH and is essential for cell survival during starvation and stationary phase. University of Miami Scholarly Repository. [Link]

Sources

• 1. Uridine monophosphate - Wikipedia [en.wikipedia.org]
• 2. Uridine 5’-Monophosphate Disodium Salt | LGC Standards [lgcstandards.com]
• 3. szabo-scandic.com [szabo-scandic.com]
• 4. RNA Stability: A Review of the Role of Structural Features and Environmental Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RNA hydrolysis - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. par.nsf.gov [par.nsf.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. lifescience.roche.com [lifescience.roche.com]
• 11. How To Store Oligonucleotides For Greatest Stability? - Blog | Trivitron Healthcare Solutions | Medical Device Company [trivitron.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. CN104447922A - Preparation method of uridine-5'-monophosphate disodium - Google Patents [patents.google.com]
• 14. CN102250177B - New method for synthesizing uridylic acid disodium - Google Patents [patents.google.com]
• 15. novocib.com [novocib.com]
• 16. sepscience.com [sepscience.com]
• 17. Frontiers | Nucleotide detection mechanism and comparison based on low-dimensional materials: A review [frontiersin.org]
• 18. mdpi.com [mdpi.com]
• 19. Primordial soup or vinaigrette: did the RNA world evolve at acidic pH? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Differentiation of Uridylic Acid Positional Isomers (2'-, 3'-, and 5'-UMP)

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and analytical chemists struggling to resolve and quantify nucleotide positional isomers.

Differentiating 2'-uridylic acid (2'-UMP), 3'-uridylic acid (3'-UMP), and 5'-uridylic acid (5'-UMP) is a notorious analytical challenge. Because these molecules are formed during the enzymatic or alkaline hydrolysis of RNA, or as synthetic impurities in oligonucleotide manufacturing, identifying the exact position of the phosphate group is critical for quality control and metabolic profiling.

Below is our authoritative troubleshooting guide and FAQ, designed to explain the mechanistic causality behind these challenges and provide self-validating experimental solutions.

Part 1: Frequently Asked Questions (Troubleshooting & Causality)

Q1: Why can't I differentiate 2'-, 3'-, and 5'-UMP using standard High-Resolution Mass Spectrometry (HRMS)? A1: The fundamental issue is that these three molecules are exact positional isomers with the identical empirical formula (C9H13N2O9P). Consequently, they are perfectly isobaric, yielding the exact same precursor ion mass ( m/z 323.04 in negative electrospray ionization mode) [1]. Furthermore, standard collision-induced dissociation (CID) mass spectra of these isomers almost exclusively yield identical product ions—primarily the loss of the ribose-phosphate moiety to generate the uracil base anion ( m/z 111.0) [2]. Because the fragmentation pathways are energetically identical regardless of the phosphate position, MS/MS alone cannot differentiate them without prior chromatographic separation.

Q2: My C18 reversed-phase column shows zero retention for these isomers. They elute in the void volume. What is the mechanistic cause, and how do I fix it? A2: Uridylic acids are highly polar and hydrophilic due to the negatively charged phosphate group (pKa ~1.0 and 6.4) and the multiple hydroxyl groups on the ribose ring. Traditional C18 stationary phases rely on hydrophobic partitioning, which is fundamentally incompatible with highly charged analytes [3]. The Fix: You must switch the mechanism of retention. You can use Hydrophilic Interaction Liquid Chromatography (HILIC), which partitions analytes into a water-enriched layer on the stationary phase, or Porous Graphitic Carbon (PGC), which utilizes dipole-dipole interactions. If you must use reversed-phase, you must introduce an ion-pairing reagent (e.g., hexylamine) to neutralize the phosphate charge, though this will cause severe ion suppression in MS detection.

Q3: How does NMR provide an unambiguous, self-validating assignment of the phosphate position without relying on reference standards? A3: Nuclear Magnetic Resonance (NMR) is the ultimate self-validating system because it maps the exact spatial connectivity of the atoms. While 1D 31 P NMR will show different chemical shifts for 5'-UMP compared to 2'-/3'-UMP, the definitive proof comes from 2D 1 H- 31 P Heteronuclear Multiple Bond Correlation (HMBC). This experiment detects scalar coupling ( J -coupling) across 3 bonds. The phosphorus atom will only show a cross-peak with the specific proton attached to the same carbon as the phosphate linkage. For example, in 3'-UMP, the 31 P signal exclusively couples to the H3' proton, providing absolute structural elucidation independent of external standards.

Part 2: Quantitative Data Summaries

To streamline your method development, consult the following data summaries comparing chromatographic and spectroscopic behaviors.

Table 1: Chromatographic Column Selection Guide for UMP Isomers

Column Type	Mechanism of Retention	Mobile Phase Compatibility	MS Compatibility	Resolution of Isomers
ZIC-pHILIC	Hydrophilic partitioning	ACN / Aqueous Ammonium Acetate	Excellent	High (Baseline separation)
Mixed-Mode (RP-IEX)	Anion exchange + Hydrophobic	Water / Formic Acid	Excellent	High
Porous Graphitic Carbon	Dipole-dipole & hydrophobic	Basic aqueous / Organic	Good	Moderate to High
Ion-Pairing RP	Hydrophobic interaction with ion-pair	Alkylamine in Aqueous/Organic	Poor (Ion suppression)	High
Standard C18	Hydrophobic partitioning	Water / ACN (Formic Acid)	Excellent	Zero (Elutes in void)

Table 2: Diagnostic NMR Signals for UMP Isomers

Isomer	31 P Chemical Shift	Key 1 H- 31 P HMBC Cross-Peaks	Structural Causality ( 3JPH​ Coupling)
2'-UMP	~ 0.5 - 1.0 ppm	H2'	Phosphate is coupled via 3 bonds strictly to the 2'-carbon proton.
3'-UMP	~ 0.5 - 1.0 ppm	H3'	Phosphate is coupled via 3 bonds strictly to the 3'-carbon proton.
5'-UMP	~ 4.0 - 4.5 ppm	H5'a, H5'b	Phosphate is coupled via 3 bonds strictly to the 5'-carbon protons.

Part 3: Experimental Protocols

Protocol A: Baseline Separation of UMP Isomers via HILIC-MS/MS

This protocol leverages HILIC chromatography coupled to a triple quadrupole mass spectrometer to achieve baseline resolution and quantitation of isobaric UMP isomers [4].

Validation Checkpoint: To ensure this protocol acts as a self-validating system, spike the sample with a 13 C-labeled UMP internal standard. If the relative retention time (RRT) of the analytes to the heavy isotope remains constant ( ±2% ) across varying biological matrix loads, the chromatographic identification is validated against matrix effects.

• Sample Preparation: Extract intracellular nucleotides using cold 80% methanol to precipitate proteins and quench metabolism. Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Mechanistic Rationale: Nucleotides are highly susceptible to rapid enzymatic degradation by phosphatases. Cold methanol instantly denatures these enzymes while maintaining the solubility of polar nucleotides.

• Chromatographic Setup: Equip the LC system with a ZIC-pHILIC column (100 mm × 2.1 mm, 5 µm).

• Mobile Phase Configuration:

  • Mobile Phase A: 20 mM Ammonium Acetate in Water (pH 9.0).

  • Mobile Phase B: 100% Acetonitrile.

  • Mechanistic Rationale: The high pH ensures the phosphate groups are fully deprotonated, maximizing their polarity and retention in the aqueous layer of the HILIC stationary phase.

• Gradient Elution: Run a gradient from 85% B down to 40% B over 15 minutes.

• MS/MS Detection: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Monitor the Multiple Reaction Monitoring (MRM) transition m/z 323.0 → 111.0.

Protocol B: Absolute Structural Elucidation via NMR

When synthetic standards are unavailable, use this protocol to definitively assign the phosphate position.

• Sample Solubilization: Dissolve 5-10 mg of the purified UMP isomer in 600 µL of Deuterated Water (D 2​ O) containing 10 mM EDTA.

  • Mechanistic Rationale: EDTA chelates paramagnetic trace metals (like Cu 2+ or Fe 3+ ) that would otherwise cause severe line broadening in the 31 P spectrum.

• 1D 1 H and 31 P Acquisition: Acquire a standard 1D proton spectrum to assign the ribose ring protons (H1' through H5'). Acquire a decoupled 31 P spectrum to confirm a single phosphorus species.

• 2D 1 H- 31 P HMBC Acquisition: Set up a 2D Heteronuclear Multiple Bond Correlation experiment optimized for a long-range coupling constant of J = 8 Hz.

• Data Interpretation: Trace the cross-peak from the 31 P axis to the 1 H axis. The proton that aligns with the phosphorus signal dictates the isomer (e.g., alignment with H2' confirms 2'-UMP).

Part 4: Visual Workflows

Analytical Decision Tree for the Differentiation of Uridylic Acid Isomers.

Step-by-Step HILIC-MS/MS Workflow for UMP Isomer Quantitation.

References

• Quantification of Galactose-1-Phosphate Uridyltransferase Enzyme Activity by Liquid Chromatography–Tandem Mass Spectrometry Source: PubMed Central (NIH) URL:[Link]

• Differentiating Positional Isomers of Nucleoside Modifications by Higher-Energy Collisional Dissociation Mass Spectrometry (HCD MS) Source: Journal of the American Society for Mass Spectrometry (ACS Publications) URL:[Link]

• Mass Spectrometry for the Sensitive Analysis of Intracellular Nucleotides and Analogues Source: IntechOpen URL:[Link]

• Quantitation of uridine and L-dihydroorotic acid in human plasma by LC-MS/MS using a surrogate matrix approach Source: PubMed (NIH) URL:[Link]

impact of pH on the stability of 2'-Uridylic acid, disodium salt

Welcome to the Technical Support Center for Nucleotide Stability. As a Senior Application Scientist, I frequently encounter inquiries regarding the erratic behavior of ribonucleotides during assay development and long-term storage.

When working with 2'-Uridylic acid, disodium salt (2'-UMP) , researchers often experience unexpected peak splitting in chromatography or loss of target yield. The root cause almost always traces back to pH-dependent structural instability . Because 2'-UMP is manufactured as a disodium salt (the salt of a weak acid and a strong base), dissolving it in unbuffered water intrinsically raises the pH of the solution. This mild alkalinity acts as a catalyst for transesterification, fundamentally altering your molecule before your experiment even begins.

This guide is designed to deconstruct the causality behind these degradation pathways and provide you with self-validating protocols to ensure absolute control over your nucleotide formulations.

Core Mechanistic Pathway: pH-Dependent Degradation

To troubleshoot 2'-UMP, you must first visualize how the molecule responds to its thermodynamic environment. The diagram below illustrates the divergent pathways 2'-UMP takes when exposed to sub-optimal pH conditions.

Reaction pathways of 2'-Uridylic acid at varying pH levels, highlighting isomerization.

Quantitative Stability Profile

Understanding the kinetics of 2'-UMP degradation allows you to establish safe handling windows. Below is a synthesized data table outlining the expected stability of 2'-UMP disodium salt across the pH spectrum at standard room temperature (25°C).

pH Range	Primary Chemical Phenomenon	Estimated Half-Life (25°C)	Recommended Action
< 2.0	Acid-catalyzed phosphomonoester hydrolysis & depyrimidination	< 24 Hours	Avoid strong acids; neutralize immediately if used in extraction.
4.0 – 5.0	Mild phosphate protonation; highly stable	> 6 Months	Acceptable for short-term analytical storage.
6.0 – 7.5	Thermodynamic Optimum (Phosphate ionized, 3'-OH inactive)	> 2 Years	Ideal for long-term storage and assay formulation.
8.0 – 10.0	Base-catalyzed transesterification (Isomerization)	Weeks to Months	Buffer immediately upon dissolution.
> 11.0	Rapid transesterification & alkaline hydrolysis	< 48 Hours	Avoid strong bases; do not use NaOH for pH adjustment.

Frequently Asked Questions (FAQs)

Q1: Why does my 2'-UMP disodium salt preparation show a second peak (3'-UMP) in HPLC when stored in pure water? A: This is a classic case of base-catalyzed transesterification. The disodium salt of 2'-uridylic acid yields a slightly alkaline pH (~7.5 to 8.5) when dissolved in unbuffered water. At this elevated pH, the 3'-hydroxyl group of the ribose ring is activated and acts as a nucleophile. It attacks the adjacent 2'-phosphate group, forming a transient 2',3'-cyclic phosphate intermediate. This intermediate subsequently hydrolyzes, yielding a thermodynamic mixture of 2'-UMP and 3'-UMP (). To prevent this, never store 2'-UMP in pure water; always use a mild buffer (pH 6.5).

Q2: What happens if I expose 2'-UMP to highly acidic conditions during an extraction protocol? A: Under strongly acidic conditions (pH < 2.0), the phosphate group becomes fully protonated, which alters its solubility and chromatographic retention. More critically, prolonged exposure to acid catalyzes the cleavage of the N-glycosidic bond, leading to depyrimidination (the irreversible release of the uracil base) and phosphomonoester hydrolysis ().

Q3: Can I use thermal processing (e.g., boiling) to sterilize or denature solutions containing 2'-UMP? A: Yes, but only if the pH is strictly controlled. Thermal hydrolysis and degradation accelerate exponentially at non-optimal pH levels. However, neutral pH thermal processing methods have been validated to prevent unwanted transesterification and side reactions while preserving the structural integrity of the ribonucleotides (). Maintain the solution at exactly pH 7.0 if heating is required.

Troubleshooting Guide

Issue: Splitting of the UMP peak or peak broadening in Reverse-Phase HPLC.

• Root Cause: Isomerization into a mixture of 2'-UMP and 3'-UMP due to alkaline storage conditions or unbuffered dissolution. The two isomers have nearly identical masses and UV spectra but slightly different retention times.

• Solution: Discard the isomerized batch. Prepare a fresh batch using Protocol 2 (below). Ensure your HPLC mobile phase is appropriately buffered (e.g., 100 mM Triethylammonium acetate, pH 6.5) to prevent on-column isomerization.

Issue: Loss of total nucleotide concentration (hypochromicity shift) over time.

• Root Cause: Slow degradation via intramolecular transesterification followed by hydrolysis of the cyclic intermediate, often exacerbated by repeated freeze-thaw cycles in unbuffered media ().

• Solution: Aliquot the buffered 2'-UMP solution into single-use vials. Store at -80°C.

Self-Validating Experimental Protocols

Protocol 1: pH-Controlled HPLC Analysis of 2'-UMP Isomerization

This protocol allows you to quantify the exact extent of isomerization in your current 2'-UMP stock.

• Sample Preparation: Dilute your 2'-UMP sample to a final concentration of 1 mg/mL using a quenching buffer (50 mM Ammonium Acetate, pH 6.0) to instantly halt any ongoing base-catalyzed isomerization.

• Chromatographic Setup: Use a C18 Reverse-Phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 100 mM Triethylammonium acetate (TEAA), pH 6.5.

  • Solvent B: Acetonitrile.

  • Run an isocratic gradient of 98% A / 2% B at a flow rate of 1.0 mL/min. Monitor UV absorbance at 260 nm.

• Self-Validation Step (Spike Test): To definitively prove that a secondary peak is 3'-UMP (and not a random degradation impurity), spike a known concentration of pure 3'-UMP standard into your sample. Re-inject the spiked sample. Validation: If the secondary peak's area increases proportionally without generating a third distinct peak, the identity of the isomerization product is confirmed.

Protocol 2: Preparation of Long-Term Storage Buffer for 2'-UMP Disodium Salt

This protocol neutralizes the intrinsic alkalinity of the disodium salt.

• Buffer Formulation: Prepare a 50 mM MOPS (3-(N-morpholino)propanesulfonic acid) buffer. Adjust the pH to exactly 6.5 using dilute HCl. Do not use NaOH.

• Dissolution: Slowly add the 2'-UMP disodium salt powder to the MOPS buffer to achieve your target stock concentration (e.g., 100 mM). Stir gently on ice to prevent localized thermal degradation.

• Self-Validation Step (pH Verification): Extract a 10 µL aliquot of the final formulated stock and dilute it 1:10 in Milli-Q water. Measure the pH of this dilution. Validation: The pH must read between 6.4 and 6.6. This proves that the buffering capacity of the MOPS was sufficient to overcome the intrinsic alkaline shift caused by the disodium salt.

• Storage: Filter-sterilize (0.22 µm), aliquot into single-use tubes, and store at -20°C or -80°C.

References

• Linjalahti, H., Feng, G., Mareque-Rivas, J. C., Mikkola, S., & Williams, N. H. (2008). Cleavage and Isomerization of UpU Promoted by Dinuclear Metal Ion Complexes. Journal of the American Chemical Society.[Link]

• Oivanen, M., Kuusela, S., & Lönnberg, H. (1998). Kinetics and Mechanisms for the Cleavage and Isomerization of the Phosphodiester Bonds of RNA by Brønsted Acids and Bases. Chemical Reviews.[Link]

• Wilson, S. C., Cohen, D. T., Wang, X. C., & Hammond, M. C. (2014). A neutral pH thermal hydrolysis method for quantification of structured RNAs. RNA.[Link]

• Kosonen, M., Seppänen, R., Wichmann, O., & Lönnberg, H. (1999). Hydrolysis and intramolecular transesterification of ribonucleoside 3′-phosphotriesters: comparison of structural effects in the reactions of asymmetric and symmetric dialkyl esters of 5′-O-pivaloyl-3′-uridylic acid. Journal of the Chemical Society, Perkin Transactions 2.[Link]

potential for cross-reactivity in immunoassays

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most pervasive challenges in bioanalytical testing: immunoassay cross-reactivity and matrix interference.

In drug development and clinical research, an assay is only as reliable as its specificity. We cannot simply follow protocols blindly; we must understand the thermodynamic and structural causality behind why an assay fails. The following guides and self-validating protocols are engineered to help you diagnose, understand, and systematically eliminate false signals in your immunoassays.

🔬 Core Concepts & Troubleshooting FAQs

Q1: What is the mechanistic difference between cross-reactivity, matrix effects, and heterophilic antibody interference? A1: I frequently see these terms conflated in the lab, but their root causes dictate entirely different mitigation strategies:

• Cross-reactivity occurs when an assay antibody binds to a non-target molecule due to shared structural homology (e.g., a drug assay cross-reacting with a structurally similar metabolite)[1]. FDA guidance explicitly states that assay labeling must define how much the antibodies cross-react with "similar" compounds to ensure analytical specificity[1].

• Matrix effects are broad, non-specific interferences caused by the sample environment itself. Components like lipids, endogenous binding proteins, or high viscosity can alter diffusion kinetics or sequester the target analyte[2]. This typically manifests as poor parallelism or non-linear dilution responses[2].

• Heterophilic Antibodies (including HAMA) are endogenous, poly-specific antibodies in a patient's sample that react with the animal-derived antibodies used in your assay[3]. Because they can bind both the capture and detection antibodies simultaneously, they create a false "bridge," leading to devastating false-positive signals in sandwich immunoassays[3],[4].

Q2: My sandwich ELISA is showing high false positives in unspiked, healthy control serum. What is causing this, and how do I fix it? A2: If your unspiked biological matrix is generating a strong signal, you are almost certainly experiencing a false bridging event caused by Human Anti-Mouse Antibodies (HAMA) or other heterophilic antibodies[4]. Approximately 40% of serum samples contain non-analyte antibody-binding substances, making this a highly common point of failure in unblocked assays[4].

• Causality: HAMA possesses a high avidity for the Fc region of murine antibodies. If your capture and detection antibodies are both mouse monoclonals, endogenous HAMA will bind to both, mimicking the target analyte and triggering a signal cascade[5].

• Solution: You must build a self-validating system. First, perform a serial dilution; heterophile interference often does not dilute linearly, which acts as a diagnostic signature[6]. To mitigate the issue, supplement your sample diluent with a commercial HAMA blocker, or re-engineer your assay using fragmented antibodies (e.g., Fab or F(ab')2) that lack the Fc region targeted by HAMA[3].

Fig 1: Mechanism of HAMA bridging capture and detection antibodies, causing false positives.

Q3: How do I choose the right blocking buffer to minimize background noise without introducing new cross-reactivity? A3: The primary role of a blocking buffer is to saturate unoccupied binding sites on the microplate, preventing non-specific interactions and stabilizing the immobilized capture proteins[7]. However, the wrong blocker can ruin an assay.

• Causality: Traditional protein blockers (like BSA or non-fat dry milk) are complex biological mixtures. If your sample contains autoantibodies that react with bovine proteins, the blocker itself becomes the source of cross-reactivity[5]. Furthermore, bulky protein blockers can cause steric hindrance, masking the target epitope and reducing assay sensitivity[7].

• Solution: Switch to a synthetic blocking buffer. Synthetic buffers contain no animal proteins, entirely eliminating the risk of cross-reactivity with endogenous mammalian antibodies while effectively lowering the background signal and improving the signal-to-noise ratio[8].

📊 Quantitative Impact & Signatures of Immunoassay Interferences

To quickly diagnose assay failures, compare your experimental observations against this matrix:

Interference Type	Primary Mechanism	Diagnostic Signature	Typical Incidence	Primary Mitigation Strategy
Structural Cross-Reactivity	Homologous epitope binding	False positive / Over-recovery	Analyte & Antibody dependent	Antibody screening, orthogonal LC-MS/MS validation
Matrix Effects	Kinetic disruption / Analyte Sequestration	Poor parallelism / Non-linear dilution	Universal in complex biofluids	Establish Minimum Required Dilution (MRD)
Heterophilic Antibodies (HAMA)	False antibody bridging	High background in unspiked samples	Up to 40% of unblocked serum samples[4]	F(ab')2 fragments, HAMA blocking reagents

🧪 Self-Validating Experimental Protocols

Protocol 1: Establishing Minimum Required Dilution (MRD) & Spike-and-Recovery

Objective: Determine if poor parallelism is caused by matrix sequestration and establish a dilution factor that neutralizes the interference.

• Matrix Preparation: Obtain a pooled, target-negative biological matrix (e.g., healthy human serum). Self-Validation Check: Always run this unspiked matrix alongside your experiment to establish a true baseline.

• Spiking: Spike a known, high concentration of the recombinant target analyte into both the biological matrix and a standard calibration diluent (control).

• Serial Dilution: Perform a 1:2 serial dilution of both the spiked matrix and the control using the assay diluent.

  • Causality: Diluting the sample reduces the concentration of low-affinity interfering matrix proteins below their binding threshold, while the high-affinity target-antibody interactions remain stable[2].

• Assay Execution: Run the immunoassay per your standard operating procedure.

• Data Analysis: Calculate the percentage recovery: (Measured Concentration in Matrix / Measured Concentration in Diluent) x 100.

• Interpretation: A recovery between 80-120% indicates an interference-free system. If recovery is <80%, establish the MRD at the lowest dilution factor where recovery normalizes and parallelism is achieved.

Fig 2: Step-by-step troubleshooting workflow to identify and mitigate matrix interference.

Protocol 2: Active HAMA Mitigation via Pre-Adsorption

Objective: Eliminate false-positive bridging in sandwich ELISAs caused by endogenous human anti-animal antibodies.

• Baseline Assessment: Run the unspiked sample matrix. If a signal is detected in the absence of the analyte, HAMA interference is highly suspected[4].

• Reagent Addition: Add a commercial HAMA blocking reagent (typically containing aggregated murine IgG or proprietary blocking formulations) directly to the sample diluent at a concentration of 10-50 µg/mL.

  • Causality: The aggregated IgG acts as a high-affinity decoy. It pre-adsorbs the endogenous heterophilic antibodies in the liquid phase before they can bridge the assay's solid-phase capture and detection antibodies[3].

• Incubation: Incubate the sample with the blocker for 30 minutes at room temperature prior to adding it to the coated microplate.

• Buffer Optimization: If background noise persists, replace protein-based blocking buffers (like BSA) with a synthetic blocking buffer to eliminate secondary cross-reactivity with animal-derived proteins[8],[7].

• Validation Check: Re-run the unspiked sample. A complete loss of signal confirms the previous reading was a HAMA-induced false positive, thereby validating the specificity of your newly corrected assay architecture.

📚 References

• Heterophile antibody - Wikipedia[Link]

• Synthetic Blocking Buffer, ELISA - Kementec[Link]

• Heterophilic antibody interference in immunometric assays - PubMed (NIH)[Link]

• A Difficult Challenge for the Clinical Laboratory: Accessing and Interpreting Manufacturer Cross-Reactivity Data for Immunoassays Used in Urine Drug Testing - PMC (NIH)[Link]

• Overcoming Matrix Interference in Plate-Based Immunoassays - Sword Bio[Link]

• Interferences in Immunoassay - PMC (NIH)[Link]

• Increase ELISA Accuracy: The Role of Blocking Buffers - Neobiotech[Link]

Sources

• 1. A Difficult Challenge for the Clinical Laboratory: Accessing and Interpreting Manufacturer Cross-Reactivity Data for Immunoassays Used in Urine Drug Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. swordbio.com [swordbio.com]
• 3. Heterophilic antibody interference in immunometric assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. antibodiesinc.com [antibodiesinc.com]
• 6. Heterophile antibody - Wikipedia [en.wikipedia.org]
• 7. Increase ELISA Accuracy: The Role of Blocking Buffers Neobiotech [neo-biotech.com]
• 8. kementec.com [kementec.com]

Technical Support Center: Managing the Hygroscopic Nature of 2'-Uridylic Acid, Disodium Salt

Welcome to the technical support center for 2'-Uridylic acid, disodium salt. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on the handling, storage, and use of this hygroscopic compound. Our goal is to equip you with the necessary knowledge to mitigate challenges arising from its moisture-sensitive nature, ensuring the integrity and reproducibility of your experiments.

I. Understanding the Challenge: The Hygroscopic Nature of 2'-Uridylic Acid, Disodium Salt

2'-Uridylic acid, disodium salt, a crucial nucleotide for various biochemical and molecular biology applications, is known for its hygroscopic properties. This means it readily absorbs moisture from the atmosphere.[1] Improper handling of this compound can lead to several experimental complications:

• Inaccurate Measurements: Absorption of water increases the mass of the compound, leading to errors in weighing and the preparation of solutions with incorrect concentrations.

• Physical Changes: Moisture absorption can cause the fine powder to clump, cake, or even form a paste, making it difficult to handle and dispense accurately.

• Chemical Degradation: The presence of water can potentially lead to hydrolysis or other forms of degradation, compromising the purity and activity of the nucleotide.

• Variability in Results: Inconsistent handling of a hygroscopic substance can be a significant source of variability between experiments, affecting the reproducibility of your results.

This guide provides a comprehensive framework for managing these challenges, ensuring the quality and reliability of your research.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and storage of 2'-Uridylic acid, disodium salt.

Q1: How should I store unopened 2'-Uridylic acid, disodium salt?

A1: Unopened vials of 2'-Uridylic acid, disodium salt should be stored in a cool, dry environment, typically at 2-8°C as recommended for many uridine monophosphate salts.[2] It is crucial to keep the container tightly sealed to protect it from atmospheric moisture. For long-term storage, placing the sealed vial inside a desiccator containing a suitable drying agent (e.g., silica gel) can provide an additional layer of protection.

Q2: What is the best way to handle the compound once the vial is opened?

A2: Once the primary container is opened, minimizing its exposure to the ambient environment is critical. Ideally, handling should be performed in a controlled environment with low humidity, such as a glove box or a dry room. If such facilities are not available, work swiftly to minimize the time the container is open. It is highly recommended to aliquot the powder into smaller, single-use vials. This practice avoids repeated opening of the main container, which introduces moisture with each use.

Q3: My 2'-Uridylic acid, disodium salt has formed clumps. Can I still use it?

A3: Clumping is a clear indication of moisture absorption. While you might be tempted to use the clumped material, it is not recommended for applications requiring high accuracy. The water content will lead to inaccuracies in weighing. For less sensitive applications, you may be able to gently break up the clumps with a dry spatula before weighing, but be aware that the material's purity may be compromised. For critical experiments, it is always best to use a fresh, free-flowing lot of the compound.

Q4: How should I prepare a stock solution of 2'-Uridylic acid, disodium salt?

A4: A detailed protocol for reconstituting 2'-Uridylic acid, disodium salt is provided in the "Experimental Protocols" section of this guide. In general, you should use a high-purity, nuclease-free solvent such as sterile, deionized water. The powder should be allowed to equilibrate to room temperature before opening to prevent condensation. The solvent should be added to the vial, and the solution should be mixed by gentle vortexing or inversion until the powder is completely dissolved.

Q5: How long is the reconstituted solution stable?

III. Troubleshooting Guide

This section provides solutions to common problems encountered during experiments involving 2'-Uridylic acid, disodium salt.

Problem	Potential Cause	Recommended Solution
Inconsistent experimental results	Inaccurate concentration of 2'-Uridylic acid, disodium salt solution due to moisture absorption by the solid.	Always use a fresh, free-flowing powder. Aliquot the solid upon receipt to minimize moisture exposure. Prepare fresh solutions for each set of experiments.
Degradation of the stock solution.	Avoid multiple freeze-thaw cycles. Store aliquoted stock solutions at -80°C and use a fresh aliquot for each experiment.
Low yield in RNA synthesis or other enzymatic reactions	Incorrect concentration of the nucleotide solution.	Verify the concentration of your stock solution using spectrophotometry (A260). Ensure the solid was properly handled to prevent moisture absorption before weighing.
Degraded nucleotide.	Use a fresh stock solution. Ensure that the reconstituted solution was not stored for an extended period.
Precipitate forms in the stock solution upon thawing	Poor solubility at low temperatures.	Allow the solution to fully come to room temperature and vortex gently to redissolve the precipitate before use. If the precipitate persists, it may indicate degradation or contamination, and a fresh solution should be prepared.
Contamination of the solution.	Ensure that all solvents and equipment used for reconstitution are sterile and nuclease-free. Filter-sterilize the final solution if necessary for your application.

IV. Experimental Protocols

This section provides detailed, step-by-step methodologies for key procedures.

Protocol 1: Aliquoting of Solid 2'-Uridylic Acid, Disodium Salt

Objective: To minimize moisture exposure to the bulk material by dividing it into smaller, single-use quantities.

Materials:

• Primary container of 2'-Uridylic acid, disodium salt

• Low-humidity environment (e.g., glove box, desiccator with fresh desiccant)

• Sterile, pre-weighed, low-static microcentrifuge tubes with secure caps

• Spatula (sterilized and dry)

• Analytical balance

Procedure:

• Prepare the Environment: If using a glove box, ensure the humidity is at a minimum. If using a desiccator, ensure the desiccant is active.

• Equilibrate: Allow the primary container of 2'-Uridylic acid, disodium salt to come to room temperature before opening to prevent condensation.

• Weighing: In the low-humidity environment, quickly open the primary container. Using a clean, dry spatula, dispense the desired amount of powder into the pre-weighed microcentrifuge tubes.

• Seal and Store: Immediately and securely cap the microcentrifuge tubes. Tightly reseal the primary container.

• Labeling: Clearly label each aliquot with the compound name, concentration (if pre-weighed for a specific volume), and date of aliquoting.

• Storage: Store the aliquots and the primary container at 2-8°C in a desiccator.

Protocol 2: Reconstitution of 2'-Uridylic Acid, Disodium Salt

Objective: To prepare a stock solution of known concentration while maintaining its integrity.

Materials:

• Aliquot of solid 2'-Uridylic acid, disodium salt

• Nuclease-free water or appropriate sterile buffer

• Sterile, nuclease-free pipette tips

• Vortex mixer

Procedure:

• Equilibrate: Remove an aliquot of the solid from storage and allow it to warm to room temperature before opening.

• Solvent Addition: Add the required volume of nuclease-free water or buffer to the vial containing the pre-weighed solid.

• Dissolution: Cap the vial tightly and mix by gentle vortexing or by inverting the tube until the solid is completely dissolved. Avoid vigorous shaking to prevent foaming.

• Verification (Optional but Recommended): Measure the absorbance of the solution at 260 nm (A260) using a spectrophotometer to confirm the concentration. The molar extinction coefficient for UMP at pH 7.0 is approximately 10,000 M⁻¹cm⁻¹.

• Storage: Use the solution immediately. If short-term storage is necessary, store on ice. For longer-term storage, aliquot into single-use tubes and store at -80°C.

V. Visualizations

Workflow for Handling Hygroscopic 2'-Uridylic Acid, Disodium Salt

Caption: Workflow for handling hygroscopic 2'-Uridylic acid, disodium salt.

Troubleshooting Logic for Inconsistent Experimental Results

Caption: Troubleshooting logic for inconsistent experimental results.

VI. References

• Szabo-Scandic. (n.d.). Uridine 5'-monophosphate disodium salt. Retrieved from [Link]

• ChemBK. (2024, April 9). 5'-URIDYLIC ACID DISODIUM SALT. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Uridine Monophosphate Disodium Salt (2'- and 3'- mixture). Retrieved from [Link]

• Wikipedia. (n.d.). Uridine monophosphate. Retrieved from [Link]

• Cruz-Becerra, G., & Kadonaga, J. T. (2020). Reconstitution of Chromatin by Stepwise Salt Dialysis. PMC. Retrieved from [Link]

• Bitesize Bio. (2024, November 26). Troubleshooting RNA Isolation. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Enzymatic synthesis and reverse transcription of RNAs incorporating 2′-O-carbamoyl uridine triphosphate. Retrieved from [Link]

• Merck. (n.d.). RNA Preparation Troubleshooting. Retrieved from [Link]

• Sartorius. (n.d.). Cell Culture Reagents & Supplements. Retrieved from [Link]

• IUPAC. (n.d.). SOLUBILITY DATA SERIES. Retrieved from [Link]

• Google Patents. (n.d.). CN104447922A - Preparation method of uridine-5'-monophosphate disodium. Retrieved from

• Diagnostics. (2025, January 9). Effects of Different Voided Urine Sample Storage Time, Temperature, and Preservatives on Analysis with Multiplex Bead-Based Oncuria Bladder Cancer Immunoassay. Retrieved from [Link]

• RSC Publishing. (2022, January 27). The features of the crystal structure of the layered series hydrates of uridine-5′-monophosphate salts (UMPNax·yH2O). Retrieved from [Link]

• ResearchGate. (2025, January 7). (PDF) Effects of Different Voided Urine Sample Storage Time, Temperature, and Preservatives on Analysis with Multiplex Bead-Based Oncuria Bladder Cancer Immunoassay. Retrieved from [Link]

• PubMed. (1995, August 15). Stability of ursodiol in an extemporaneously compounded oral liquid. Retrieved from [Link]

• ClinicalTrials.gov. (n.d.). The Influence of High and Low Salt on Exosomes in the Urine. Retrieved from [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Uridine 5'-monophosphate disodium salt | TargetMol [targetmol.com]
• 4. acikerisim.uludag.edu.tr [acikerisim.uludag.edu.tr]

Reference Data & Comparative Studies

2'-Uridylic Acid, Disodium Salt vs. Uridine Supplementation in Cell Culture: A Technical Comparison Guide

As a Senior Application Scientist, I frequently consult with researchers struggling to maintain cell viability in models of mitochondrial dysfunction, high-density bioproduction, or primary neuronal cultures. A common, yet often misunderstood, culprit is pyrimidine starvation.

The de novo pyrimidine synthesis pathway relies on dihydroorotate dehydrogenase (DHODH), an enzyme strictly coupled to the1[1]. When oxidative phosphorylation (OXPHOS) is impaired—whether via xenobiotics, genetic ablation (ρ0 cells), or hypoxia—DHODH activity halts, rapidly depleting intracellular uridine-5'-triphosphate (UTP) pools[2].

To bypass this metabolic bottleneck, we must supply pyrimidines via the salvage pathway. The two primary supplements utilized are Uridine (the free nucleoside) and 2'-Uridylic acid, disodium salt (a specific phosphorylated nucleotide isomer)[3]. This guide objectively compares their biochemical kinetics, cellular uptake mechanisms, and application-specific performance to help you engineer robust, self-validating cell culture workflows.

Mechanistic Causality: Nucleoside vs. Nucleotide Uptake

Do not simply add supplements to your media without understanding the transport kinetics. The choice between a nucleoside and a nucleotide fundamentally alters the temporal dynamics of cellular metabolism.

Uridine (Nucleoside): Acute Influx

Free uridine is uncharged and highly bioavailable. It is rapidly transported across the plasma membrane by 4[4]. Once intracellular, Uridine Kinase (UCK) immediately phosphorylates it to 5'-UMP, funneling it into RNA and lipid synthesis pathways[4].

• The Causality: Because uptake is direct and rapid, supplementing with free uridine causes an acute spike in intracellular pyrimidines. While excellent for rapid rescue, it can trigger negative feedback on de novo synthesis and is rapidly depleted from the media in high-density cultures. Extremely high bolus doses can also induce reactive oxygen species (ROS) accumulation[5].

2'-Uridylic Acid, Disodium Salt (Nucleotide): Sustained Release

2'-Uridylic acid is a pyrimidine ribonucleoside 2'-monophosphate[3]. Due to its highly charged phosphate group, it is completely membrane-impermeable. It must first be hydrolyzed by membrane-bound ecto-nucleotidases into free uridine before cellular uptake can occur.

• The Causality: The requirement for extracellular dephosphorylation creates a rate-limiting step . Furthermore, because it is the 2'-isomer rather than the canonical 5'-isomer, it exhibits a slower rate of enzymatic hydrolysis. This effectively turns the culture medium into a "sustained-release" reservoir, providing a steady, prolonged supply of uridine without triggering acute metabolic feedback loops.

Quantitative Comparison

Parameter	Uridine	2'-Uridylic Acid, Disodium Salt
Chemical Nature	Pyrimidine Nucleoside	Pyrimidine Nucleotide (2'-isomer)[3]
Membrane Permeability	High (Direct via ENTs)	Low (Requires ecto-phosphatase cleavage)
Uptake Kinetics	Rapid / Acute Spike	Slow / Sustained Release
Media Half-Life	Short (Rapidly consumed)	Long (Gradual conversion)
Primary Use Case	Immediate rescue of OXPHOS-deficient cells[2]	Long-term cultures, avoiding rapid depletion
Cytotoxicity Risk	Low-Moderate (at very high bolus doses)[5]	Very Low (Self-regulated by enzymatic cleavage)

Pathway Visualization

Extracellular hydrolysis and intracellular salvage pathway of 2'-Uridylic acid vs. Uridine.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, every protocol described below is designed as a self-validating system. You must prove that the observed phenotype is causally linked to the pyrimidine salvage pathway.

Protocol 1: OXPHOS-Deficiency Rescue Assay (Galactose Model)

This workflow validates the efficacy of pyrimidine supplementation in 2[2].

• Cell Seeding: Seed SH-SY5Y cells at 1×104 cells/well in a 96-well plate.

• Metabolic Forcing (Causality Step): Culture cells in DMEM lacking glucose, supplemented with 5 mM Galactose and 10% dialyzed FBS[2]. Why? Galactose yields no net ATP via glycolysis, forcing cells to rely entirely on OXPHOS.

• Self-Validation Control: Maintain a parallel plate in standard High-Glucose DMEM (25 mM). This proves that subsequent cell death is specifically due to OXPHOS dependence, not general xenobiotic toxicity.

• Inhibition & Supplementation: Treat cells with 100 nM Rotenone (Complex I inhibitor). Co-treat designated wells with either 200 µM Uridine[2] or 200 µM 2'-Uridylic acid, disodium salt.

• Incubation & Readout: Incubate for 72 hours without media exchange. Assess viability via WST-8 or Trypan Blue assay.

• Expected Outcome: Uridine will show strong initial rescue but viability may wane by 72 hours due to rapid depletion. 2'-Uridylic acid will demonstrate sustained viability across the 72-hour window due to its slow-release kinetics.

Protocol 2: Fibroblast Migration & Proliferation Assay (Scratch Assay)

Uridine and its nucleotides have 6 and wound healing[6].

• Monolayer Formation: Culture L929 murine fibroblasts in 6-well plates until 100% confluent[6].

• Starvation: Switch to serum-free media for 24 hours to synchronize the cell cycle.

• Wound Induction: Create a linear scratch using a sterile 200 µL pipette tip. Wash twice with PBS to remove debris.

• Treatment: Add media containing 100 µM of either Uridine or 2'-Uridylic acid, disodium salt[7].

• Self-Validation Control: Include a vehicle control and a positive control (10% FBS) to validate the assay's dynamic range.

• Imaging: Image the scratch at 0, 24, 48, 72, and 96 hours. Quantify the percentage of wound closure.

• Expected Outcome: Free uridine significantly enhances fibroblast migration by 96 hours[7]. 2'-Uridylic acid will provide a delayed but prolonged migratory stimulus as it is gradually converted to uridine in the extracellular space.

References

• Title: Uridine Prevents Negative Effects of OXPHOS Xenobiotics on Dopaminergic Neuronal Differentiation - PMC | Source: nih.
• Title: Uridine powder,BioReagent,cellculture 58-96-8 - Sigma-Aldrich | Source: sigmaaldrich.
• Title: 2'-Uridylic acid | C9H13N2O9P | CID 101609 - PubChem | Source: nih.
• Title: Physiologic medium rewires cellular metabolism and reveals uric acid as an endogenous inhibitor of UMP synthase - PMC | Source: nih.
• Title: Uridine and its metabolism (A). The mechanism of uridine synthesis and... - ResearchGate | Source: researchgate.
• Title: Uridine Inhibits Hepatocellular Carcinoma Cell Development by Inducing Ferroptosis - PMC | Source: nih.
• Title: Effects of Uridine and Uridine Nucleotides on Proliferation and Migration of L929 Murine Fibroblast Cell Line - Bursa Uludağ Üniversitesi | Source: uludag.edu.
• Title: Effects of Uridine and Uridine Nucleotides on Proliferation and Migration of L929 Murine Fibroblast Cell Line - ResearchGate | Source: researchgate.

Sources

• 1. Physiologic medium rewires cellular metabolism and reveals uric acid as an endogenous inhibitor of UMP synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Uridine Prevents Negative Effects of OXPHOS Xenobiotics on Dopaminergic Neuronal Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2'-Uridylic acid | C9H13N2O9P | CID 101609 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Uridine Inhibits Hepatocellular Carcinoma Cell Development by Inducing Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acikerisim.uludag.edu.tr [acikerisim.uludag.edu.tr]
• 7. researchgate.net [researchgate.net]

The Disodium Difference: A Senior Application Scientist's Guide to Assessing Salt Form Impact on Experimental Results

For researchers, scientists, and drug development professionals, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical decision that can profoundly influence its physicochemical properties and, consequently, its performance in experimental and clinical settings. While various salt forms are utilized to enhance properties like solubility and stability, the disodium salt form of polyprotic acids presents a unique set of characteristics that warrant a detailed comparative analysis. This guide provides an in-depth exploration of the impact of the disodium salt form on experimental outcomes, offering a framework for its assessment against the free acid and monosodium salt counterparts.

The Rationale for Salt Formation: Beyond the Free Form

The journey of a drug candidate from discovery to a viable therapeutic is often fraught with challenges, with poor aqueous solubility being a primary obstacle. Salt formation is a widely employed and effective strategy to modulate the physicochemical properties of an API without altering its fundamental chemical structure.[1][2] By converting a weakly acidic or basic drug into a salt, researchers can significantly improve its solubility, dissolution rate, and stability.[3][4] This, in turn, can lead to enhanced bioavailability and more predictable in vivo performance.[5]

The choice of the counterion is a critical factor in this process, as it dictates the extent of property modification.[6] For acidic compounds, sodium salts are a common choice due to the low molecular weight and established safety profile of the sodium counterion.[7] For polyprotic acids, which possess multiple ionizable protons, the formation of monosodium and disodium salts offers a tiered approach to property enhancement.

Understanding the Disodium Advantage: A Physicochemical Perspective

A polyprotic acid can donate more than one proton, with each ionization step characterized by a specific acid dissociation constant (pKa).[8][9] This stepwise dissociation is the foundation for the distinct properties of the free acid, monosodium, and disodium salt forms.

The pKa values for a polyprotic acid progressively increase, indicating that it becomes more difficult to remove each subsequent proton.[10] This has significant implications for the pH-solubility profile of the different forms.

Solubility and Dissolution Rate

One of the most significant advantages of the disodium salt form is its generally higher aqueous solubility compared to the monosodium salt and the free acid.[11] This is due to the increased ionization of the molecule. The dissolution rate, which is directly proportional to solubility, is also expected to be highest for the disodium salt.[4]

A comparative study on dolutegravir, for instance, demonstrated that the sodium salt solid dispersion exhibited a two-fold and four-fold improvement in drug release compared to the pure salt and free acid forms, respectively.[12][13] While this study focused on a monosodium salt, the principle of enhanced dissolution with increased ionization holds true for disodium salts.

pH and pKa Considerations

The pH of the microenvironment plays a crucial role in the stability and dissolution of salt forms.[14] The disodium salt of a weak acid will generate a more alkaline solution compared to the monosodium salt and the free acid.[15] This can be advantageous in certain regions of the gastrointestinal tract.

The difference between the pKa of the drug and the pKa of the counterion should ideally be at least 2-3 units to ensure the formation of a stable salt.[1][3] For a diprotic acid, the stability of the monosodium and disodium salts will be dependent on the pH of the surrounding medium in relation to pKa1 and pKa2.

Stability and Hygroscopicity

Salt formation can enhance the chemical stability of a drug by preventing degradation pathways such as hydrolysis or oxidation.[3] However, salt forms can also introduce new stability challenges, such as hygroscopicity, which is the tendency to absorb moisture from the atmosphere.[1][16]

The hygroscopicity of a salt is influenced by the nature of the counterion. Highly polar salts tend to be more hygroscopic.[1] It is essential to evaluate the hygroscopicity of the disodium salt form, as excessive moisture uptake can lead to physical instability (e.g., deliquescence) and chemical degradation.[7] In some cases, the free base or acid may be non-polymorphic and non-hygroscopic, making it a better candidate for development despite lower solubility.[7]

Experimental Assessment of the Disodium Salt Form: A Comparative Framework

A thorough experimental evaluation is necessary to quantify the impact of the disodium salt form on a drug candidate's properties. The following section outlines key comparative experiments and their underlying principles.

Physicochemical Characterization

Equilibrium Solubility:

• Objective: To determine the saturation solubility of the free acid, monosodium salt, and disodium salt in various aqueous media (e.g., water, phosphate-buffered saline at different pH values).

• Methodology:

  • Add an excess amount of the test compound to a known volume of the desired medium.

  • Agitate the suspension at a constant temperature until equilibrium is reached (typically 24-48 hours).

  • Filter the suspension to remove undissolved solids.

  • Analyze the concentration of the dissolved drug in the filtrate using a validated analytical method (e.g., HPLC-UV).

Intrinsic Dissolution Rate (IDR):

• Objective: To measure the dissolution rate of the pure compounds under constant surface area, providing a measure of the inherent dissolution properties independent of particle size.

• Methodology:

  • Compress a known amount of the test compound into a non-disintegrating disc of a specific surface area.

  • Place the disc in a dissolution apparatus (e.g., rotating disk apparatus) containing a known volume of dissolution medium at a constant temperature and rotation speed.

  • Withdraw samples from the dissolution medium at predetermined time intervals.

  • Analyze the drug concentration in the samples and calculate the dissolution rate from the slope of the initial linear portion of the concentration-time profile.

Hygroscopicity:

• Objective: To assess the moisture sorption-desorption behavior of the different salt forms under varying relative humidity (RH) conditions.

• Methodology:

  • Use a dynamic vapor sorption (DVS) instrument.

  • Place a small amount of the sample on the DVS balance.

  • Expose the sample to a stepwise increase and decrease in RH at a constant temperature.

  • Record the change in mass as a function of RH to generate a sorption-desorption isotherm.

Solid-State Stability:

• Objective: To evaluate the physical and chemical stability of the salt forms under accelerated storage conditions.

• Methodology:

  • Store samples of each form at elevated temperature and humidity (e.g., 40°C/75% RH).

  • At specified time points, analyze the samples for changes in physical form (using PXRD, DSC), purity (using HPLC), and moisture content (using Karl Fischer titration).

Analytical Characterization

A suite of analytical techniques is essential to confirm the identity and purity of the different salt forms and to detect any transformations.

Analytical Technique	Purpose
Powder X-Ray Diffraction (PXRD)	To identify the crystalline form (polymorphs, hydrates, solvates) and assess crystallinity.
Differential Scanning Calorimetry (DSC)	To determine the melting point, glass transition temperature, and detect polymorphic transitions.
Thermogravimetric Analysis (TGA)	To quantify the amount of water or solvent in the crystal lattice.
Fourier-Transform Infrared (FTIR) & Raman Spectroscopy	To identify the salt form based on characteristic vibrational modes and to monitor for salt disproportionation.[17]
Ion Chromatography (IC)	To quantify the amount of the counterion (sodium) in the salt form.[18]

In Vitro and In Vivo Performance

Permeability Assessment:

• Objective: To evaluate the potential impact of the salt form on the membrane permeability of the drug.

• Methodology:

  • Parallel Artificial Membrane Permeability Assay (PAMPA): A high-throughput method to assess passive diffusion.

  • Caco-2 Cell Permeability Assay: An in vitro model of the human intestinal epithelium to assess both passive and active transport.

Pharmacokinetic Studies:

• Objective: To compare the oral bioavailability of the free acid, monosodium salt, and disodium salt in an animal model.

• Methodology:

  • Administer an equivalent dose of each form to different groups of animals (e.g., rats, dogs).

  • Collect blood samples at various time points post-dosing.

  • Analyze the plasma samples for drug concentration using a validated bioanalytical method (e.g., LC-MS/MS).

  • Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve).

Interpreting the Data: A Decision-Making Framework

The collective data from these experiments will provide a comprehensive understanding of the advantages and disadvantages of the disodium salt form for a particular API.

Key Considerations:

• Magnitude of Improvement: Is the increase in solubility and dissolution of the disodium salt significant enough to justify its development over the monosodium salt or a formulated version of the free acid?

• Stability Trade-offs: Does the disodium salt exhibit any stability liabilities, such as high hygroscopicity or a tendency for salt disproportionation, that could compromise the drug product's shelf life?[19]

• In Vivo Relevance: Does the improved in vitro performance of the disodium salt translate to a meaningful improvement in bioavailability in vivo?

• Manufacturability: Are there any challenges associated with the large-scale synthesis and processing of the disodium salt?

Conclusion

The selection of a disodium salt form for a polyprotic API can be a highly effective strategy to overcome challenges related to poor solubility and dissolution. However, a comprehensive and comparative experimental evaluation is paramount to ensure that the benefits of this approach are not negated by potential liabilities in stability, hygroscopicity, or manufacturability. By following the structured assessment framework outlined in this guide, researchers can make informed decisions, mitigating risks and optimizing the development pathway for their drug candidates. The "disodium difference" can indeed be a significant advantage, but only when it is thoroughly understood and experimentally validated.

References

• Exploring the Solubility and Bioavailability of Sodium Salt and Its Free Acid Solid Dispersions of Dolutegravir. PMC.
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
• Salt Selection in Drug Development. Pharmaceutical Technology.
• API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. GSC Online Press.
• What is the significance of different salt forms of medications, specifically regarding their pharmaceutical formul
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). In-Pharma Technologist.
• Salt Analysis.
• CHARACTERISATION OF SALTS OF DRUG SUBSTANCES. AKJournals.
• Analytical Methods for Determination of Counter-ions in Pharmaceutical Salts. Bentham Science.
• Pharmaceutical Salts Optimization of Solubility or Even More?. European Pharmaceutical Review.
• Dissolution profiles of pure DS, DF, PM, DFSD, and DSSD in USP phosphate buffer (pH 6.8)..
• Salt analysis. Free PDF Library.
• Hygroscopicity and Hydrates in Pharmaceutical Solids: Solid Form and Drug Development.
• Effect of salt form on chemical stability of an ester prodrug of a glycoprotein IIb/IIIa receptor antagonist in solid dosage forms. PubMed.
• Pharmaceutical salts: a formulation trick or a clinical conundrum?. The British Journal of Cardiology.
• 7.8 Polyprotic Acids. Chemistry LibreTexts.
• POLYPROTIC ACIDS AND BASES: Very important!. University of Massachusetts Lowell.
• Trends in pKa Values for polyprotic carboxylic acids.
• Polyprotic Acids: Types, pH Calcul
• Soluble Salts Quantitative Characterization and Thermodynamic Modeling on Roman Bricks to Assess the Origin of Their Form
• pKa Calcul
• Selection of Method of Chemical Analysis in Measuring the Salinity of Mineral M
• A case study where pharmaceutical salts were used to address the issue of low in vivo exposure. PubMed.
• Generic Drug Product Development Bioequivalence Issues.
• Comparative Dissolution Rates of Weak Acids and Their Sodium Salts.
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Dr. Reddy's.
• Case Study 1: Indinavir - Early Salt Form Change.
• Dissolution profiles of high-dose salt-form drugs in bicarbonate buffer and phosphate buffer. Journal of Pharmaceutical Sciences.
• Developing an Appropriate Salt Form for an Active Pharmaceutical Ingredient. American Pharmaceutical Review.
• Dissolution Methods to Increasing Discriminatory Power of In Vitro Dissolution Testing for Ibuprofen Free Acid and Its Salts. Academia.edu.
• Rational Design of Pharmaceutical Salt Formulations by Understanding the Mechanism of Disproportion
• What is the difference between monosodium phosphate and disodium phosph
• Ethylenediaminetetraacetic Acid Disodium Salt Acts as an Antifungal Candidate Molecule against Fusarium graminearum by Inhibiting DON Biosynthesis and Chitin Synthase Activity. MDPI.
• Monosodium glutam
• Some physical and chemical characteristics of Monosodium Glutamate (MSG)..
• Stability of pharmaceutical salts in solid oral dosage forms. PubMed.
• Synthesis of Ethylenediaminetetraacetic Acid Disodium Salt Functionalized Magnetite/Chitosan Nanospheres for the Highly Efficient Removal of Methylene Blue.
• Effect of Excipients on Salt Disproportionation during Dissolution: A Novel Application of In Situ Raman Imaging.
• Pharmaceutical salts of small molecule drugs: opportunities and challenges. Drug Development and Delivery.
• UNDERSTANDING THE STABILITY OF SALTS AND COCRYSTALS IN A DRUG PRODUCT ENVIRONMENT. University of Minnesota.
• The Synergistic Taste Effect of Monosodium Glutamate and Disodium 5′‐Inosin
• Impact of Excipients on Drug Stability and Efficacy: Optimizing Formulation Performance.

Sources

• 1. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. A case study where pharmaceutical salts were used to address the issue of low in vivo exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bjcardio.co.uk [bjcardio.co.uk]
• 7. pharmtech.com [pharmtech.com]
• 8. 7.8 Polyprotic Acids – Chemical Bonding and Organic Chemistry [openintrochemistry.pressbooks.tru.ca]
• 9. Polyprotic Acids: Types, pH Calculations, and Use Cases [eureka.patsnap.com]
• 10. christou.chem.ufl.edu [christou.chem.ufl.edu]
• 11. researchgate.net [researchgate.net]
• 12. Exploring the Solubility and Bioavailability of Sodium Salt and Its Free Acid Solid Dispersions of Dolutegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Effect of salt form on chemical stability of an ester prodrug of a glycoprotein IIb/IIIa receptor antagonist in solid dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. What is the difference between monosodium phosphate and disodium phosphate? - Blog [cheezhengchem.com]
• 16. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. eurekaselect.com [eurekaselect.com]
• 19. Stability of pharmaceutical salts in solid oral dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical Guide: Confirmation of 2'-Uridylic Acid Incorporation in RNA via Enzymatic Digestion

Introduction

The incorporation of 2'-uridylic acid—resulting in a 2'-5' phosphodiester linkage rather than the canonical 3'-5' bond—is a critical modification in synthetic RNA therapeutics. This regiochemical shift is frequently utilized to modulate RNA half-life, evade innate immune sensors (such as RIG-I and TLRs), and investigate non-canonical splicing intermediates. However, confirming the exact regiochemistry of 2'-UMP incorporation poses a significant analytical hurdle. Standard sequencing and mass spectrometry often fail to distinguish between 2'-5' and 3'-5' linkages due to their identical molecular mass.

This guide objectively compares standard hydrolysis methods against a targeted Differential Enzymatic Digestion approach, providing a self-validating protocol for confirming 2'-UMP incorporation with high regiochemical fidelity.

The Mechanistic Challenge: Why Standard Methods Fail

Understanding the causality behind nuclease specificity is essential for selecting the correct analytical workflow. Relying on standard degradation methods often leads to false negatives or loss of structural history.

• Alkaline Hydrolysis: Under basic conditions, the 2'-OH of the ribose sugar acts as a nucleophile, attacking the adjacent phosphorus to cleave the RNA backbone. This forms a 2',3'-cyclic phosphate intermediate, which subsequently hydrolyzes into a randomized mixture of 2'-NMPs and 3'-NMPs[1]. Consequently, alkaline hydrolysis completely erases the original regiochemical information, making it impossible to confirm whether the intact strand contained a 2'-5' or 3'-5' linkage.

• RNase A Digestion: Ribonuclease A (RNase A) is an endonuclease that specifically cleaves the 3'-side of pyrimidines (Uridine and Cytidine). Its catalytic mechanism relies on the active site residue His12 acting as a base to deprotonate the 2'-OH, facilitating a nucleophilic attack on the phosphorus to form the essential 2',3'-cyclic phosphate intermediate[2]. If the RNA contains a 2'-5' linkage, the geometry of the active site cannot accommodate the required transition state. While this renders the 2'-5' linkage resistant to RNase A, it does not positively identify it, as other modifications (e.g., 2'-O-methylation or 2'-Fluoro) also block RNase A cleavage.

RNase A mechanism comparison between 3'-5' and 2'-5' linkages.

Comparison of Analytical Alternatives

To definitively confirm 2'-Uridylic acid incorporation, researchers must compare the cleavage profiles of highly specific nucleases. The recommended gold-standard approach utilizes a Differential Digestion Workflow comparing Nuclease P1 and Snake Venom Phosphodiesterase (SVPD)[3].

Table 1: Performance Comparison of RNA Digestion Methods for 2'-5' Linkage Analysis

Analytical Method	Mechanism / Specificity	Resulting Products from 2'-5' UMP RNA	Regiochemical Resolution
Alkaline Hydrolysis	Base-catalyzed random cleavage	Mixture of 2'-NMPs and 3'-NMPs	Poor: Erases linkage history
RNase A Digestion	Pyrimidine-specific 3'-5' cleavage	3'-NMPs + intact modified fragments	Moderate: Shows resistance, lacks direct proof
Nuclease P1	Cleaves 3'-5' linkages only	5'-NMPs + intact 2'-5' dinucleotides (NpU)	High: Isolates the 2'-5' linkage
SVPD	Cleaves both 3'-5' and 2'-5' linkages	Strictly 5'-NMPs	High: Confirms nucleotide composition

Experimental Data: Differential Digestion Efficacy

When analyzing a synthetic RNA strand containing a single 2'-UMP incorporation, Nuclease P1 will rapidly digest all canonical 3'-5' bonds but stall completely at the 2'-5' linkage. This yields a distinct, quantifiable dinucleotide peak (e.g., N(2'p5')U) on an LC-MS chromatogram.

Conversely, SVPD acts as a robust 3'→5' exonuclease capable of bypassing the 2'-5' steric hindrance, reducing the entire strand strictly to monomeric 5'-NMPs[3]. The presence of the dinucleotide in the P1 digest, cross-referenced with its complete absence in the SVPD digest, provides self-validating proof of 2'-UMP incorporation.

Self-Validating Protocol: Differential Enzymatic Digestion

This protocol establishes a self-validating system by running parallel digestions. The SVPD digest serves as an internal control for complete digestion and nucleotide composition, validating that the P1 dinucleotide result is truly due to linkage resistance and not incomplete overall enzymatic activity.

Materials Required:

• Nuclease P1 (e.g., from Penicillium citrinum)

• Snake Venom Phosphodiesterase (SVPD)

• Calf Intestinal Alkaline Phosphatase (CIP) - Optional, used to dephosphorylate NMPs to nucleosides for simplified mass spectra.

• Digestion Buffer: 100 mM Tris-HCl, 1 mM ZnCl₂, pH 7.2.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the synthetic RNA containing the putative 2'-Uridylic acid in RNase-free water to a concentration of 1 µg/µL.

• Aliquotting: Split the RNA into two equal 10 µL aliquots (Aliquot A for Nuclease P1, Aliquot B for SVPD).

• Nuclease P1 Digestion (Aliquot A): Add 2 µL of Digestion Buffer and 1 Unit of Nuclease P1. Incubate at 37°C for 2 hours.

  • Causality: P1 will hydrolyze all 3'-5' bonds, leaving the 2'-5' UMP linkage intact as a dinucleotide due to its strict 3'-5' regioselectivity.

• SVPD Digestion (Aliquot B): Add 2 µL of Digestion Buffer and 0.01 Units of SVPD. Incubate at 37°C for 2 hours.

  • Causality: SVPD will digest the entire strand, including the 2'-5' bond, yielding only 5'-NMPs. This confirms the total nucleotide composition and validates that the RNA is fully digestible.

• Enzyme Inactivation: Heat both samples to 95°C for 5 minutes to denature the enzymes and halt digestion.

• LC-MS/MS Analysis: Inject 2 µL of each digest into a reversed-phase LC-MS/MS system equipped with a C18 column (using ion-pairing reagents like HFIP/TEA).

• Data Interpretation: Monitor the extracted ion chromatogram (EIC) for the exact mass of the expected dinucleotide. A positive confirmation requires the dinucleotide peak to be distinctly present in Aliquot A and completely absent in Aliquot B.

Differential enzymatic digestion workflow for 2'-UMP confirmation.

Sources

• 1. RNA hydrolysis - Wikipedia [en.wikipedia.org]
• 2. What Is RNase? The Basics of Ribonuclease [excedr.com]
• 3. RNA ligase in bacteria: formation of a 2',5' linkage by an E. coli extract - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2'-Uridylic acid, disodium salt proper disposal procedures

An authoritative, step-by-step operational guide for the handling, safety, and disposal of 2'-Uridylic acid, disodium salt (also known as Uridine 2'-monophosphate disodium salt or 2'-UMP-Na2).

Designed for researchers, laboratory managers, and drug development professionals, this guide bridges the gap between basic Safety Data Sheet (SDS) recommendations and practical, field-proven laboratory workflows.

Chemical Identity & Hazard Assessment

2'-Uridylic acid, disodium salt is a pyrimidine ribonucleoside monophosphate widely utilized in RNA-based therapeutics, nucleotide analog synthesis, and enzymatic assays [1]. Because it is an endogenous-like cellular metabolite, it is generally recognized as safe and is not classified as a hazardous substance under the Globally Harmonized System (GHS) or Regulation (EC) No. 1272/2008.

However, "non-hazardous" does not mean "drain-safe." As a concentrated phosphate-containing biochemical, improper disposal down laboratory sinks can contribute to environmental phosphorus loading (eutrophication) and promote unwanted microbial growth in plumbing infrastructure.

Table 1: Chemical and Physical Properties

Property	Specification / Data
Chemical Name	2'-Uridylic acid, disodium salt
Synonyms	Uridine 2'-monophosphate disodium salt; 2'-UMP-Na2
CAS Number	42829-43-6 (Disodium salt) / 131-83-9 (Free acid)
Molecular Formula	C9H11N2Na2O9P
Molecular Weight	368.15 g/mol (Disodium salt)
GHS Classification	Not classified as a hazardous substance

| Solubility | Highly soluble in water (Aqueous buffers) |

Operational Safety & Handling Protocols

To maintain scientific integrity and personnel safety, handling protocols must prevent both operator exposure and reagent contamination.

Personal Protective Equipment (PPE)

• Gloves: Nitrile gloves are mandatory. Causality: While the chemical itself is non-toxic, human skin harbors abundant RNases and nucleases. Nitrile provides an impermeable barrier that protects the integrity of the nucleotide powder from enzymatic degradation while keeping the operator clean.

• Eye Protection: Standard ANSI Z87.1 safety glasses.

• Apparel: Standard laboratory coat.

Spill Response Workflow

If a spill occurs, the primary risk is slip-hazard (if wet) or airborne dust (if dry).

• Assess the State: Determine if the spill is dry powder or an aqueous buffer solution.

• Dry Powder Spill: Do not use a dry brush, which can aerosolize the fine powder. Gently cover the spill with damp paper towels to suppress dust, then wipe inward.

• Aqueous Spill: Absorb the liquid using inert absorbent pads or vermiculite.

• Decontamination: Wash the affected benchtop or floor area with warm water and a standard laboratory detergent.

• Disposal: Place all used absorbent materials into a solid waste bio-bin or transparent double-bag for EH&S pickup.

Step-by-Step Disposal Workflows

Laboratory waste containing 2'-Uridylic acid, disodium salt generally falls into three distinct streams. Every protocol below is designed as a self-validating system to ensure compliance with Environmental Protection Agency (EPA) and Resource Conservation and Recovery Act (RCRA) guidelines for non-regulated chemical waste [2].

Protocol A: Aqueous Waste Disposal (Buffer Solutions)

Do not pour aqueous solutions containing >1mM of 2'-UMP-Na2 down the drain unless explicitly authorized by your institution's wastewater permit.

• Collection: Transfer the used buffer or assay solution into a designated, chemically compatible high-density polyethylene (HDPE) liquid waste carboy.

• pH Verification: Ensure the final pH of the waste carboy is between 5.0 and 9.0. Causality: Highly acidic or basic waste can react with other discarded biochemicals, leading to gas evolution or precipitation.

• Labeling: Affix a non-hazardous chemical waste tag. List "2'-Uridylic acid, disodium salt" and the solvent (e.g., "Water 99%, 2'-UMP-Na2 1%").

• Storage: Store in secondary containment until routine EH&S pickup.

Protocol B: Solid Waste Disposal (Consumables & Powder)

• Segregation: Collect all contaminated microcentrifuge tubes, pipette tips, weighing boats, and empty reagent bottles.

• Containment: Place items into a transparent, heavy-duty plastic bag or a rigid, puncture-resistant waste container. Causality: Transparent bags allow EH&S personnel to visually verify that no prohibited hazardous items (e.g., sharps, reactive metals) have been improperly mixed into the non-hazardous stream.

• Disposal: Seal the bag/container and process through your facility's standard solid chemical waste stream for commercial incineration.

Protocol C: Mixed/Hazardous Waste (Assay Byproducts)

If the nucleotide was used in an assay containing toxic inhibitors, heavy metals, or organic solvents (e.g., methanol, acetonitrile), the waste adopts the hazard class of the most dangerous component.

• Classification: Identify the primary hazard (e.g., Flammable, Toxic).

• Routing: Route the entire mixture to the appropriate hazardous waste stream. Do not attempt to separate the nucleotide from the hazardous solvent.

Waste Routing Decision Tree

The following diagram illustrates the logical routing for 2'-Uridylic acid waste streams to ensure rapid, compliant decision-making at the bench.

Figure 1: Decision tree for the segregation and disposal of 2'-Uridylic acid waste streams.

Regulatory & Environmental Considerations

While the compound is biologically benign, large-scale drug development facilities must account for the cumulative environmental impact of their waste.

• Phosphorus Loading: Nucleotides degrade into inorganic phosphates. In municipal wastewater, excess phosphates trigger algal blooms, which deplete oxygen and harm aquatic life. Incineration via EH&S prevents this ecological disruption.

• Compliance: Always default to local institutional Environmental Health and Safety (EH&S) policies, which supersede general guidelines and ensure compliance with regional environmental protection laws.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 101609, 2'-Uridylic acid." PubChem, [Link]].

• Environmental Protection Agency (EPA). "Hazardous Waste Management for Laboratories." US EPA, [Link].